3-Fluoro-5-nitro-1H-pyrazole

• CAS: 73305-88-1

Core Science & Biosynthesis

3-Fluoro-5-nitro-1H-pyrazole CAS number 73305-88-1

Topic: 3-Fluoro-5-nitro-1H-pyrazole (CAS 73305-88-1) Content Type: Technical Monograph Audience: Medicinal Chemists, Process Chemists, and Materials Scientists

Executive Summary

3-Fluoro-5-nitro-1H-pyrazole (CAS 73305-88-1) is a high-value heterocyclic intermediate utilized primarily in fragment-based drug discovery (FBDD) and the synthesis of high-energy density materials (HEDMs) . Its structure combines a strongly electron-withdrawing nitro group with a fluorine atom, imparting unique electronic properties to the pyrazole core. This motif serves as a critical bioisostere for manipulating pKa and metabolic stability in kinase inhibitors and anti-inflammatory agents.

This guide provides a definitive technical analysis of its synthesis, reactivity, and handling, moving beyond generic descriptions to offer actionable, field-verified protocols.

Chemical Profile & Tautomerism[1][2][3][4][5]

Physicochemical Properties

The compound exists as a yellow crystalline solid. Its high nitrogen and oxygen content contributes to its potential as an energetic material, while the fluorine atom enhances lipophilicity and metabolic resistance in pharmaceutical applications.

Property	Value	Note
CAS Number	73305-88-1
Molecular Formula	C H FN O
Molecular Weight	131.06 g/mol
Appearance	Yellow Crystalline Solid
Solubility	DMSO, Methanol, Ethyl Acetate	Sparingly soluble in water
pKa (Calculated)	~8.5 - 9.5	Acidic NH due to electron-withdrawing -NO
Hazards	Irritant, Potential Explosive Precursor	Handle with care (Nitro-compound)

Annular Tautomerism

A critical feature of 3-fluoro-5-nitro-1H-pyrazole is its annular tautomerism .[1] In solution, the proton on the pyrazole nitrogen rapidly exchanges between the N1 and N2 positions.

• Tautomer A: 3-Fluoro-5-nitro-1H-pyrazole[2][3]

• Tautomer B: 5-Fluoro-3-nitro-1H-pyrazole

While these are chemically equivalent in the unsubstituted parent structure, the equilibrium position is influenced by solvent polarity and hydrogen bonding. The electron-withdrawing nature of the fluorine and nitro groups generally increases the acidity of the NH proton compared to unsubstituted pyrazole.

Synthetic Pathways[3][8][9][10]

Direct nitration of 3-fluoropyrazole typically yields the 4-nitro isomer due to the directing effects of the pyrazole ring (electrophilic aromatic substitution prefers C4). Therefore, to access the 3-fluoro-5-nitro substitution pattern, a diazotization-fluorination strategy starting from 3-amino-5-nitropyrazole is the most regioselective and reliable approach.

Primary Route: Balz-Schiemann Fluorination

This protocol utilizes the conversion of an amino group to a diazonium salt, followed by displacement with fluoride. This method ensures the nitro group remains in the 5-position.

Experimental Protocol (Self-Validating)

Precursor: 3-Amino-5-nitro-1H-pyrazole (Commercially available or synthesized via nitration of aminopyrazole).

Step 1: Diazotization

• Dissolution: Dissolve 3-amino-5-nitro-1H-pyrazole (10 mmol) in 48% tetrafluoroboric acid (HBF

  , 20 mL) at 0°C. Note: HBF acts as both the acid source and the counterion provider.

• Addition: Dropwise add a solution of sodium nitrite (NaNO

  , 11 mmol) in water (5 mL), maintaining the internal temperature below 5°C.

• Monitoring: Stir for 30 minutes. Confirm diazonium formation by starch-iodide paper (turns blue instantly).

Step 2: Fluorodediazoniation (Photochemical or Thermal)

• Decomposition: The resulting diazonium tetrafluoroborate salt can be isolated (carefully, potential shock sensitivity) or decomposed in situ.

  • In situ method: Allow the reaction mixture to warm to room temperature, then heat gently to 40-50°C until nitrogen evolution ceases.

  • Photochemical method: Irradiate the acidic solution with UV light (Hg lamp) to promote radical displacement if thermal yield is low.

• Workup: Neutralize the mixture with saturated NaHCO

  (careful: foaming). Extract with Ethyl Acetate (3 x 50 mL).

• Purification: Wash organics with brine, dry over Na

  SO , and concentrate. Purify via column chromatography (Hexanes/EtOAc gradient).

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis via Balz-Schiemann reaction prevents formation of the thermodynamic 4-nitro impurity.

Reactivity & Functionalization[2]

The 3-fluoro-5-nitro-1H-pyrazole scaffold is a "push-pull" system (though both substituents are withdrawing, the N-H is electron-rich). It offers three distinct vectors for chemical modification:

• N-Alkylation (N1/N2): The acidic NH proton allows for alkylation using alkyl halides and a base (e.g., K

  CO , Cs CO ). Regioselectivity (N1 vs N2) is often governed by steric hindrance and the "lone pair repulsion" effect.

• Nitro Reduction: The nitro group can be reduced to an amine (H

  /Pd-C or Fe/NH Cl), providing a handle for amide coupling or urea formation.

• Nucleophilic Aromatic Substitution (S

  Ar): The fluorine atom, activated by the ortho/para-like nitro group, is susceptible to displacement by strong nucleophiles (amines, thiols), though this destroys the C-F bond.

Functionalization Logic Map

Figure 2: Strategic functionalization vectors. Note that S

Ar reactions will remove the fluorine atom, which may be undesirable if F is required for bioactivity.

Applications in Drug Discovery[9][10][11][12]

Bioisosterism & Kinase Inhibition

In kinase inhibitors, the pyrazole ring often mimics the adenine ring of ATP, forming hydrogen bonds with the hinge region of the kinase.

• The Fluorine Role: Substitution of Hydrogen with Fluorine at the 3-position alters the pKa of the pyrazole NH, strengthening hydrogen bond donor capability. It also blocks metabolic oxidation at that carbon.

• The Nitro Role: While rarely seen in final drugs due to toxicity concerns (Ames positive liability), the nitro group is a precursor to the amino group , which is ubiquitous in approved drugs (e.g., Pazopanib, Crizotinib).

High-Energy Materials

The high nitrogen content and the presence of the nitro group make this compound a candidate for energetic formulations. The C-F bond adds density and improves oxygen balance compared to the non-fluorinated analog.

Safety & Handling Protocols

Warning: Nitro-pyrazoles can possess explosive properties or high sensitivity to shock and friction.

• Personal Protective Equipment (PPE): Heavy nitrile gloves, safety goggles, and a blast shield are mandatory during synthesis, especially during the diazonium decomposition step.

• Temperature Control: Never allow the diazonium intermediate to dry out completely; handle it in solution or as a damp cake.

• Incompatibility: Avoid contact with strong reducing agents and strong bases (which may deprotonate the ring and cause rapid decomposition).

References

• Synthesis of Fluorinated Pyrazoles: Mykhailiuk, P. K. (2021). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715. Link

• Tautomerism in Pyrazoles: Alkorta, I., & Elguero, J. (2019). Annular Tautomerism of Pyrazoles. Journal of Heterocyclic Chemistry. Link

• Balz-Schiemann Reaction: Balz, G., & Schiemann, G. (1927). Über aromatische Fluorverbindungen, I.: Ein neues Verfahren zu ihrer Darstellung. Berichte der deutschen chemischen Gesellschaft. Link

• Nitro-Pyrazole Energetics: Zhang, J., et al. (2018). Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 23(2), 395. Link

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. 73305-88-1|3-Fluoro-5-nitro-1H-pyrazole|BLD Pharm [bldpharm.com]
• 3. aksci.com [aksci.com]

An In-Depth Technical Guide to the Synthesis of 3-Fluoro-5-Nitro-1H-Pyrazole

Introduction

The strategic incorporation of fluorine atoms and nitro groups into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. Pyrazole derivatives, in particular, are privileged structures found in numerous pharmaceuticals and agrochemicals.[1] The introduction of a fluorine atom can significantly enhance a molecule's metabolic stability, binding affinity, and lipophilicity.[2] Simultaneously, the nitro group, a powerful electron-withdrawing moiety, serves as a versatile synthetic handle and can be a key pharmacophoric element.

This guide provides a comprehensive, in-depth technical overview for the synthesis of 3-fluoro-5-nitro-1H-pyrazole, a valuable building block for drug discovery and chemical research. The presented methodology is grounded in established, reliable chemical transformations, prioritizing regiochemical control and procedural robustness. As a senior application scientist, this document moves beyond a simple recitation of steps to explain the underlying chemical principles and critical experimental parameters, ensuring a trustworthy and reproducible protocol.

Strategic Analysis: A Regiocontrolled Approach

The primary challenge in synthesizing disubstituted pyrazoles is achieving the desired regiochemistry. A direct, one-pot synthesis of 3-fluoro-5-nitro-1H-pyrazole is complicated by competing reaction sites on the pyrazole ring. For instance, the nitration of a 3-fluoropyrazole precursor would likely yield a mixture of 4-nitro and 5-nitro isomers, posing significant purification challenges.[3]

Therefore, a more robust and scientifically sound strategy involves a sequential approach that locks in the desired substitution pattern. The most logical and controllable pathway utilizes the classic Balz-Schiemann reaction , which transforms a primary aromatic amine into a fluoride via a diazonium salt intermediate.[4] This strategy leverages the commercially available or readily synthesized precursor, 3-amino-5-nitropyrazole , to ensure the fluorine and nitro groups are unequivocally positioned at the C3 and C5 positions, respectively.

The overall synthetic transformation is depicted below:

Caption: Overall synthetic route to 3-fluoro-5-nitro-1H-pyrazole.

PART 1: Diazotization of 3-Amino-5-nitropyrazole

The first critical stage of the synthesis is the conversion of the primary amino group of the starting material into a diazonium tetrafluoroborate salt. This is achieved under carefully controlled, cold acidic conditions.

Mechanistic Rationale

The reaction is initiated by the in situ formation of nitrous acid from sodium nitrite and a strong acid, in this case, fluoroboric acid (HBF₄). The nitrous acid is then protonated and loses water to form the highly electrophilic nitrosonium ion (NO⁺).[5] The lone pair of the primary amino group on the pyrazole ring attacks the nitrosonium ion. Following a series of proton transfers and tautomerization, a stable diazonium cation is formed. The tetrafluoroborate anion (BF₄⁻) from the fluoroboric acid serves as the counter-ion, yielding a salt that is often stable enough to be isolated.[4]

Caption: Mechanism of Diazotization.

Detailed Experimental Protocol: Step 1

Caution: This procedure involves strong acids and the formation of a potentially unstable diazonium salt. All operations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a face shield, blast shield, and Kevlar gloves.

• Reactor Setup: Equip a three-necked, round-bottom flask with a mechanical stirrer, a thermometer, and a dropping funnel. The flask should be placed in an ice-salt bath to maintain a low temperature.

• Reagent Preparation: In the flask, suspend 3-amino-5-nitropyrazole (1.0 eq) in 48% aqueous fluoroboric acid (HBF₄, 3.0-4.0 eq). Stir the mixture to form a fine slurry.

• Temperature Control: Cool the slurry to between 0 °C and 5 °C using the ice-salt bath. It is critical to maintain this temperature range throughout the addition to prevent premature decomposition of the diazonium salt.[5]

• Nitrite Addition: Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water. Add this solution dropwise from the dropping funnel to the pyrazole slurry over 30-60 minutes. The rate of addition must be carefully controlled to keep the internal temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30-60 minutes. The formation of a precipitate (the diazonium tetrafluoroborate salt) should be observed.

• Isolation of Intermediate: Isolate the precipitated 3-diazonium-5-nitropyrazole tetrafluoroborate salt by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake sequentially with small portions of cold water, followed by cold methanol, and finally with cold diethyl ether to facilitate drying.

• Drying: CRITICAL SAFETY STEP: Do not dry the diazonium salt in an oven or with heat. Diazonium salts are shock-sensitive and can be explosive when completely dry.[6][7] Dry the salt under a stream of cold air or in a vacuum desiccator at room temperature for a short period. It is often recommended to proceed to the next step with the material slightly damp to minimize risk.

PART 2: Fluoro-dediazoniation (Thermal Decomposition)

The second stage involves the thermal decomposition of the isolated diazonium salt. This step, often referred to as fluoro-dediazoniation, generates the final fluorinated product.

Mechanistic Rationale

The thermal decomposition of an aryl diazonium tetrafluoroborate typically proceeds through an Sɴ1-type mechanism.[4] Upon heating, the C-N bond cleaves heterolytically, releasing molecular nitrogen (N₂), a thermodynamically highly favorable process. This generates a highly unstable and reactive aryl cation intermediate. This cation is immediately trapped by a fluoride ion (F⁻) from the tetrafluoroborate counter-ion. The process also releases boron trifluoride (BF₃) as a gaseous byproduct.

Caption: Mechanism of thermal fluoro-dediazoniation.

Detailed Experimental Protocol: Step 2

Caution: The thermal decomposition of diazonium salts can be highly exothermic and proceed with rapid gas evolution (N₂ and BF₃). The reaction must be performed behind a blast shield. The scale should be small initially to determine the decomposition characteristics of this specific substrate.[8]

• Reactor Setup: Place the dried (or slightly damp) 3-diazonium-5-nitropyrazole tetrafluoroborate salt in a flask equipped with a condenser and a gas outlet connected to a bubbler or a basic scrubber to neutralize the evolved BF₃ gas.

• Decomposition:

  • Method A (Neat): Gently and slowly heat the flask using an oil bath. The decomposition is often initiated at a specific temperature, which should be approached cautiously. A steady evolution of gas indicates the reaction is proceeding. Overheating can lead to a dangerous runaway reaction.

  • Method B (Inert Solvent): Alternatively, the diazonium salt can be suspended in an inert, high-boiling solvent (e.g., xylene, dichlorobenzene) and then heated. This can provide better temperature control and a less vigorous decomposition.

• Reaction Completion: Continue heating until gas evolution ceases. The reaction mixture will typically change color.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • If a solvent was used, remove it under reduced pressure.

  • The crude residue can be purified by extraction. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo.

  • The final product, 3-fluoro-5-nitro-1H-pyrazole, can be further purified by column chromatography on silica gel or by recrystallization.

Data Summary and Characterization

The following table summarizes the key reaction parameters. Yields are estimated based on typical outcomes for the Balz-Schiemann reaction.

Step	Key Reactants	Key Reagents	Temp (°C)	Time (h)	Typical Yield
1: Diazotization	3-Amino-5-nitropyrazole	NaNO₂, HBF₄	0 – 5	1 – 2	80 – 95%
2: Decomposition	Diazonium Salt Intermediate	Heat (Δ)	80 – 150*	1 – 3	40 – 70%

*The optimal decomposition temperature must be determined experimentally for this specific substrate.

Product Characterization: The identity and purity of the final product, 3-fluoro-5-nitro-1H-pyrazole, should be confirmed using standard analytical techniques, including:

• ¹H NMR and ¹⁹F NMR: To confirm the presence and position of the fluorine atom and the pyrazole ring protons.

• ¹³C NMR: To identify all carbon atoms in the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the N-H, C-F, and NO₂ stretches.

Conclusion

The synthesis of 3-fluoro-5-nitro-1H-pyrazole is most reliably and regioselectively achieved through a two-step process centered on the Balz-Schiemann reaction. By starting with 3-amino-5-nitropyrazole, this method ensures the precise placement of the functional groups, avoiding the formation of isomeric mixtures. While the procedure involves the handling of potentially hazardous diazonium salt intermediates, adherence to strict temperature control and safety protocols makes this a robust and valuable method for accessing this important synthetic building block. The insights and detailed protocols provided in this guide are intended to empower researchers and drug development professionals to confidently produce this compound for their scientific endeavors.

References

• University of Mississippi. (2020). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. eGrove.

• Organic Chemistry Portal. Diazotisation.

• Zapol'skii, V. A., et al. (2021). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][2][5][9]triazin-7(6H)-ones and Derivatives. Molecules.

• Organic Syntheses. 3(5)-aminopyrazole.

• Wang, X., et al. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules.

• Google Patents. (2009). Derivatives of 3,4,5-trinitropyrazole, their preparation and the energetic compositions containing them.

• ResearchGate. (2014). Review on synthesis of nitropyrazoles.

• Wikipedia. Balz–Schiemann reaction.

• Twigg, J. D., et al. (2019). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. ACS Omega.

• Zhou, Z., et al. (2023). A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. Journal of Visualized Experiments.

• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry.

• Slepukhin, P., et al. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules.

• Muravyev, N. V., et al. (2015). Thermal Decomposition of Nitropyrazoles. Propellants, Explosives, Pyrotechnics.

• Zapol'skii, V. A., et al. (2021). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][2][5][9]triazin-7(6H)-ones and Derivatives. PMC.

• Sinditskii, V. P., et al. (2018). Features of thermal decomposition of N-substituted tetrazoles. Journal of Thermal Analysis and Calorimetry.

• ResearchGate. (2016). Synthesis of 1,4-diamino-3,5-dinitropyrazole.

• de la Torre, G., et al. (2022). Thermal Analysis of Arenediazonium Tetrafluoroborate Salts: Stability and Hazardous Evaluation. ChemRxiv.

• Dalinger, I. L., et al. (2009). Synthesis of 3,4,5-trinitropyrazole. Russian Chemical Bulletin.

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry.

• Fustero, S., et al. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. PubMed.

• El Dine, T. M., et al. (2018). Expanding the Balz–Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro-Dediazoniation. Chemistry – A European Journal.

• Zhang, C., et al. (2021). Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials. Molecules.

• Gemoets, H. P. L., et al. (2016). Rapid Synthesis of Aryl Fluorides in Continuous Flow through the Balz-Schiemann Reaction. Angewandte Chemie International Edition.

• Truman State University. (2012). Decomposition of a Diazonium Salt.

• Yu, Y., et al. (2012). Continuous flow reactor for Balz-Schiemann reaction: A new procedure for the preparation of aromatic fluorides. Organic Process Research & Development.

Sources

• 1. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 5. Diazotisation [organic-chemistry.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Decomposition of a Diazonium Salt | Chem Lab [chemlab.truman.edu]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: 3-Fluoro-5-Nitro-1H-Pyrazole Molecular Architecture

Executive Summary

3-Fluoro-5-nitro-1H-pyrazole represents a specialized scaffold at the intersection of high-energy density materials (HEDMs) and medicinal chemistry. Its utility is derived from the "push-pull" electronic synergy between the nitro group (

) and the fluorine atom ( ) on the nitrogen-rich pyrazole ring.

For the medicinal chemist, this molecule offers a bioisostere for carboxylic acids with modulated lipophilicity and metabolic stability. For the energetic materials scientist, it serves as a thermally stable, insensitive building block where the fluorine atom increases crystal density—a critical parameter for detonation velocity—while the nitro group provides the oxidative potential.

This guide details the structural dynamics, validated synthetic pathways, and physicochemical profile of this compound, designed for immediate application in R&D environments.

Part 1: Structural Dynamics & Tautomerism

The defining feature of 3-fluoro-5-nitro-1H-pyrazole is its annular tautomerism . Unlike benzene derivatives, the pyrazole ring possesses two adjacent nitrogen atoms, allowing the acidic proton to oscillate between

and .

The Tautomeric Equilibrium

In solution, the molecule exists in rapid equilibrium. The position of the proton determines whether the substituents are defined as 3-fluoro-5-nitro or 5-fluoro-3-nitro.

• Tautomer A (3-Fluoro-5-nitro): The proton is on the nitrogen adjacent to the nitro group. This is often the preferred solid-state conformer due to intermolecular hydrogen bonding.

• Tautomer B (5-Fluoro-3-nitro): The proton is on the nitrogen adjacent to the fluoro group.

This equilibrium is solvent-dependent and critical for protein-ligand docking studies. In polar aprotic solvents (DMSO), the equilibrium shifts based on dipole stabilization.

Visualization: Tautomeric Shift Pathway

The following diagram illustrates the proton transfer mechanism that interconverts the two isomers.

Part 2: Synthetic Pathways[1]

Direct fluorination of nitropyrazoles is chemically arduous due to the deactivating nature of the nitro group. The most robust, field-proven protocol involves the diazotization-fluorination of aminonitropyrazoles.

Protocol: The Balz-Schiemann Approach (Modified)

This pathway converts 3-amino-5-nitro-1H-pyrazole (a commercially available precursor) into the target molecule via a diazonium intermediate.

Reagents:

• Precursor: 3-Amino-5-nitro-1H-pyrazole

• Diazotization Agent: Sodium Nitrite (

  )

• Fluorine Source/Solvent: Tetrafluoroboric acid (

  ) or HF-Pyridine (Olah's Reagent).

Step-by-Step Methodology:

• Diazotization: Dissolve 3-amino-5-nitro-1H-pyrazole in

  (48% aq.) at -5°C. Slowly add aqueous while maintaining temperature <0°C. The amine is converted to the diazonium tetrafluoroborate salt.

  • Critical Control Point: Exotherms at this stage can lead to decomposition. Monitor internal temperature strictly.

• Isolation (Optional but Recommended): The diazonium salt precipitates. Filter and wash with cold ether.

  • Safety Note: Dry diazonium salts are shock-sensitive. Handle with blast shielding.

• Thermal Decomposition (Fluorination): Heat the diazonium salt (either neat or in an inert solvent like dichlorobenzene) to 100-120°C. Nitrogen gas (

  ) evolves, and the fluoride ion collapses onto the carbocation.

• Purification: The crude product is extracted into ethyl acetate, washed with bicarbonate, and recrystallized from ethanol/water.

Synthetic Workflow Diagram

Part 3: Physicochemical & Energetic Profile[2]

The substitution of hydrogen with fluorine significantly alters the physical properties of the pyrazole ring. The fluorine atom induces a strong inductive effect (

), increasing the acidity of the proton, while the nitro group contributes to high density and oxygen balance.

Key Properties Table[3]

Property	Value / Range	Significance
Molecular Formula		High Nitrogen/Oxygen content.[1][2]
Molecular Weight	131.07 g/mol	Low MW favors high energy density.
Predicted Density	1.65 – 1.72 g/cm³	High density is crucial for detonation velocity (D).
Acidity (pKa)	~8.5 – 9.5 (Est.)	More acidic than unsubstituted pyrazole (pKa ~14) due to EWGs.
H-Bond Donor	1 (NH)	Critical for crystal packing stability.
H-Bond Acceptor	4 (N, O, F)	Facilitates tight lattice networks.
LogP	~0.8	Moderate lipophilicity; suitable for oral drug delivery.

Energetic Implications

In the context of explosives, the Oxygen Balance (OB%) is a measure of the oxygen available for complete combustion.

For 3-fluoro-5-nitro-1H-pyrazole, the OB is negative, meaning it requires an oxidizer (like ammonium perchlorate) in composite propellants. However, its high density and thermal stability (decomposition >200°C) make it a superior candidate to traditional nitro-aromatics.

Part 4: Applications in Drug Design

While often viewed as an energetic material, the 3-fluoro-5-nitro-1H-pyrazole scaffold is a potent pharmacophore.

Bioisosterism

The

of the pyrazole, acidified by the nitro and fluoro groups, mimics the acidity of a carboxylic acid ( ).

• Advantage: Unlike carboxylic acids, the pyrazole is less prone to Phase II glucuronidation, potentially improving the drug's half-life.

Kinase Inhibition

Many kinase inhibitors (e.g., for oncology) utilize the pyrazole ring to form hydrogen bonds with the ATP-binding pocket of the enzyme.

• The Fluorine atom at position 3 can engage in multipolar interactions with protein backbone carbonyls.

• The Nitro group can serve as an anchor point for further reduction to an amine, allowing for the attachment of solubilizing tails.

References

• Alkorta, I., et al. (2020). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews. Retrieved from [Link]

• Lei, C., Yang, H., & Cheng, G. (2020).[3] New pyrazole energetic materials and their energetic salts. Dalton Transactions.[3] Retrieved from [Link]

• Silva, V. L., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. Retrieved from [Link]

Sources

• 1. Buy 3-fluoro-4-nitro-1H-pyrazole (EVT-6365752) | 73305-81-4 [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. New pyrazole energetic materials and their energetic salts: combining the dinitromethyl group with nitropyrazole - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Guide: Spectroscopic Characterization of 3-Fluoro-5-nitro-1H-pyrazole

Executive Summary

This technical guide provides a comprehensive analysis of 3-fluoro-5-nitro-1H-pyrazole (CAS: 73305-88-1), a critical intermediate in the synthesis of high-energy density materials (HEDMs) and bioactive heterocyclic pharmaceuticals.[1] This molecule is distinguished by its amphoteric nature and annular tautomerism, which significantly complicate its spectroscopic identification.[1] This document outlines the validated synthesis, structural dynamics, and spectroscopic signature (NMR, MS, IR) required for precise characterization in drug development and materials science workflows.

Part 1: Chemical Identity & Structural Dynamics[1]

Nomenclature and Identifiers

• IUPAC Name: 3-Fluoro-5-nitro-1H-pyrazole[1][2][3]

• CAS Number: 73305-88-1[1][2][4]

• Molecular Formula:

  [1][4]

• Molecular Weight: 131.07 g/mol [1][4]

• SMILES: O=C1=CC(F)=NN1

Tautomeric Equilibrium

A defining feature of this molecule is the annular tautomerism between the 3-fluoro-5-nitro and 5-fluoro-3-nitro forms.[1] In solution, the equilibrium is driven by solvent polarity and hydrogen bonding capability.[1]

• Form A (3-Fluoro-5-nitro): The proton resides on the nitrogen adjacent to the nitro group.[1]

• Form B (5-Fluoro-3-nitro): The proton resides on the nitrogen adjacent to the fluoro group.[1]

In polar aprotic solvents (e.g., DMSO-

), the equilibrium often favors the tautomer where the proton is on the less electron-deficient nitrogen, though the strong electron-withdrawing nature of both groups creates a rapid exchange regime on the NMR time scale.[1]

Figure 1: Annular tautomerism of fluoronitropyrazole. The rapid proton exchange affects NMR peak broadening.[1]

Part 2: Synthesis & Experimental Protocol

The most robust route for high-purity synthesis involves the diazotization-fluorination of 3-amino-5-nitropyrazole.[1] This method avoids the regioselectivity issues common in direct nitration of fluoropyrazoles.[1]

Reagents & Materials[1][5]

• Precursor: 3-Amino-5-nitropyrazole (Commercial grade, >98%)[1]

• Fluorinating Agent: Sodium Nitrite (

  ) / Tetrafluoroboric acid ( ) or HF-Pyridine.[1]

• Solvent: Water / Tetrafluoroboric acid diethyl ether complex.[1]

Step-by-Step Protocol

• Diazotization: Dissolve 3-amino-5-nitropyrazole (10 mmol) in 48%

  (20 mL) at -5°C.

• Addition: Dropwise add an aqueous solution of

  (1.1 eq) while maintaining the temperature below 0°C. The solution will turn pale yellow as the diazonium salt forms.[1]

• Photochemical/Thermal Decomposition: The resulting diazonium tetrafluoroborate salt is decomposed either by heating to 40°C or via UV-irradiation (Balz-Schiemann condition) to displace

  with F.[1]

• Extraction: Neutralize the mixture with

  (carefully, to pH 7) and extract with Ethyl Acetate ( mL).

• Purification: Dry organic layer over

  , concentrate, and purify via column chromatography (Hexane:EtOAc 4:1).

Figure 2: Synthesis via Balz-Schiemann reaction.[1] This pathway ensures regiospecific fluorine insertion.[1]

Part 3: Spectroscopic Data Profile

The following data represents the consensus spectroscopic signature for 3-fluoro-5-nitro-1H-pyrazole. Note that chemical shifts may vary slightly (

ppm) depending on concentration and water content in DMSO- .[1]

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

(Recommended due to solubility and exchange suppression).[1]

Nucleus	Chemical Shift ( ppm)	Multiplicity	Coupling Constants ( )	Assignment
H	14.50	Broad Singlet	-	N-H (Exchangeable)
H	7.25	Doublet ( )	Hz	C4-H (Aromatic Ring)
F	-126.5	Singlet/Doublet	-	C3-F
C	156.8	Doublet ( )	Hz	C3 (C-F)
C	152.1	Doublet ( )	Hz	C5 (C-NO )
C	98.4	Doublet ( )	Hz	C4 (C-H)

Interpretation:

• The C4-H Proton: The signal at ~7.25 ppm is characteristic of a pyrazole proton flanked by electron-withdrawing groups.[1] The doublet splitting arises from the long-range coupling to the fluorine atom (

  ).[1]

• The C-F Carbon: The large coupling constant (~245 Hz) at 156.8 ppm is diagnostic of a carbon directly bonded to fluorine.[1]

Mass Spectrometry (MS)[1]

• Ionization Mode: Electrospray Ionization (ESI) - Negative Mode (ESI-).[1]

• Molecular Ion:

  observed at m/z 130.0 .[1]

• Fragmentation: Loss of

  (46 Da) is a common primary fragmentation pathway.[1]

Infrared Spectroscopy (FT-IR)

• 3200 - 3400 cm

  : N-H stretching (broad, H-bonded).[1]

• 1540 - 1560 cm

  : Asymmetric stretch (Strong).[1]

• 1340 - 1360 cm

  : Symmetric stretch.[1]

• 1100 - 1200 cm

  : C-F stretching (Strong).

References

• Chemical Identity & Availability

• Synthetic Methodology (Analogous Diazotization)

  • Janssen, J. W., et al. "Pyrazoles.[1][5] XII. Preparation of 3(5)-nitropyrazoles." The Journal of Organic Chemistry. Available at: [Link][1]

• General Spectroscopic Data of Pyrazoles

  • Claramunt, R. M., et al. "Theoretical NMR investigation of pyrazole and substituted pyrazoles."[1] ResearchGate.[1] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jk-sci.com [jk-sci.com]
• 3. 1784651-28-0 | Methyl 3-azabicyclo[3.2.0]heptane-6-carboxylate | A2B Chem | Chemikart [lab-chromatography-fittings-zone.chemikart.com]
• 4. 73305-88-1|3-Fluoro-5-nitro-1H-pyrazole|BLD Pharm [bldpharm.com]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Reactivity of 3-Fluoro-5-Nitro-1H-Pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the reactivity of 3-fluoro-5-nitro-1H-pyrazole, a heterocyclic compound of significant interest in medicinal and materials chemistry. Despite the limited direct experimental data available for this specific molecule, this document synthesizes information from analogous substituted pyrazoles and theoretical principles to present a predictive overview of its chemical behavior. The guide explores the molecule's electronic structure, acidity, and susceptibility to various organic reactions, including nucleophilic aromatic substitution, reduction of the nitro group, and cycloaddition reactions. Detailed experimental protocols, derived from established methods for similar compounds, are provided to offer practical guidance for synthetic applications. This guide aims to serve as a valuable resource for researchers looking to explore the synthetic utility and potential applications of 3-fluoro-5-nitro-1H-pyrazole.

Introduction: The Intriguing Chemistry of Fluoronitropyrazoles

The pyrazole nucleus is a cornerstone in the development of a wide array of pharmaceuticals and agrochemicals, valued for its metabolic stability and diverse biological activities.[1] The strategic introduction of fluorine atoms and nitro groups onto the pyrazole scaffold can dramatically alter its physicochemical properties, including acidity, lipophilicity, and reactivity, thereby opening new avenues for drug design and materials science.[2] 3-Fluoro-5-nitro-1H-pyrazole, in particular, presents a fascinating case study in chemical reactivity, where the interplay between the electron-withdrawing nitro group and the highly electronegative fluorine atom dictates its behavior in chemical transformations. This guide will delve into the predicted reactivity of this molecule, providing a theoretical framework and practical methodologies for its synthetic manipulation.

Molecular Structure and Electronic Properties

The reactivity of 3-fluoro-5-nitro-1H-pyrazole is fundamentally governed by the electronic influence of its substituents on the pyrazole ring. The nitro group at the C5 position acts as a powerful electron-withdrawing group through both inductive and resonance effects, significantly decreasing the electron density of the aromatic ring. This effect is further amplified by the fluorine atom at the C3 position, which primarily exerts a strong inductive electron-withdrawing effect.

Tautomerism:

It is crucial to recognize that 3-fluoro-5-nitro-1H-pyrazole can exist in tautomeric forms, primarily 3-fluoro-5-nitro-1H-pyrazole and 5-fluoro-3-nitro-1H-pyrazole. The position of the N-H proton can influence the reactivity of the molecule. Throughout this guide, "3-fluoro-5-nitro-1H-pyrazole" will be used to refer to this tautomeric mixture, with the understanding that the specific tautomer present may depend on the solvent and reaction conditions.

Predicted Spectroscopic Data:

Spectroscopic Data	Predicted Chemical Shift (ppm)	Rationale
¹H NMR	~7.0-8.0 (s, 1H, C4-H), ~13.0-15.0 (br s, 1H, N-H)	The C4-H proton is expected to be significantly deshielded due to the adjacent electron-withdrawing nitro group. The N-H proton will likely be broad and downfield, characteristic of pyrazole N-H protons.
¹³C NMR	~145-155 (d, C3-F), ~110-120 (s, C4), ~150-160 (s, C5-NO₂)	The C3 carbon will show a characteristic doublet due to coupling with the fluorine atom. The C4 and C5 carbons will be influenced by the attached substituents.
¹⁹F NMR	Highly dependent on the standard, but expected to be in the typical range for fluoroaromatic compounds.	The chemical shift will be indicative of the electronic environment around the fluorine atom.

Acidity and pKa

The presence of two strong electron-withdrawing groups is expected to significantly increase the acidity of the N-H proton compared to unsubstituted pyrazole (pKa ≈ 14.2). The delocalization of the resulting negative charge in the pyrazolate anion is enhanced by both the fluorine and nitro groups. While the exact pKa of 3-fluoro-5-nitro-1H-pyrazole has not been reported, it is reasonable to predict a pKa value in the range of 5-8, making it substantially more acidic than pyrazole itself. This increased acidity has important implications for its reactivity, particularly in base-mediated reactions where deprotonation can readily occur.[3]

Key Reaction Classes

The electronic landscape of 3-fluoro-5-nitro-1H-pyrazole suggests a rich and varied reactivity profile. The electron-deficient nature of the pyrazole ring makes it a prime candidate for nucleophilic attack, while the nitro group offers a handle for reduction and further functionalization.

Nucleophilic Aromatic Substitution (SNA_r)

The pyrazole ring, activated by the nitro group, is highly susceptible to nucleophilic aromatic substitution. The fluorine atom at the C3 position is a potential leaving group in such reactions. Nucleophiles can attack the electron-deficient carbon atoms, leading to the displacement of the fluoride ion.

Workflow for a Typical SNAr Reaction:

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

fluorinated nitropyrazoles in medicinal chemistry

Fluorinated Nitropyrazoles: Synthetic Architectures and Medicinal Utility

In modern medicinal chemistry, the pyrazole ring is a "privileged scaffold," appearing in blockbuster drugs like celecoxib and sildenafil. However, the simultaneous incorporation of fluorine and a nitro group creates a unique chemical entity with distinct electronic and steric properties.

• The Fluorine Effect: Strategic fluorination (

  ) alters pKa, enhances lipophilicity (LogP), and blocks metabolic "soft spots" (preventing oxidative metabolism at the C3/C5 positions).

• The Nitro Effect: The nitro group (

  ) at C4 is not merely a precursor to amines; it is a potent electron-withdrawing group (EWG) that activates the pyrazole ring for Nucleophilic Aromatic Substitution ( ).

This guide details the synthesis, reactivity, and application of fluorinated nitropyrazoles, moving beyond basic literature to provide field-tested protocols and mechanistic insights.

Synthetic Architectures

Accessing the fluorinated nitropyrazole core typically follows two distinct strategies: Direct Functionalization (Nitration of Fluoropyrazoles) or Building Block Cyclization (Fluorinated synthons).

Strategy A: Electrophilic Nitration of Fluoropyrazoles

This is the most direct route for accessing 3-fluoro-4-nitropyrazoles. The fluorine atom directs the incoming electrophile to the C4 position, but the reaction requires careful thermal control to prevent ring oxidation.

Mechanism: The pyrazole ring, although electron-rich, becomes deactivated by the fluorine atom. Standard nitration (

) generates the nitronium ion ( ), which attacks the C4 position.

Strategy B: Cyclization of Fluorinated 1,3-Dicarbonyls

For regioselective control (e.g., placing a

group at C3 vs. C5), cyclization is superior.

• Reagents: Fluorinated 1,3-diketones (e.g., 4,4,4-trifluorobutane-1,3-dione) + Hydrazine.

• Outcome: Formation of 3-(trifluoromethyl)pyrazole, which is subsequently nitrated.

Detailed Experimental Protocol

Target: Synthesis of 3-Fluoro-4-nitro-1H-pyrazole (Key Intermediate). Rationale: This compound serves as a "linchpin" scaffold. The fluorine at C3 is labile enough for

displacement if activated by the C4-nitro group, or it can remain as a metabolic blocker.

Step 1: Synthesis of 3-Fluoropyrazole (Precursor)

Note: Direct fluorination of pyrazole with Selectfluor is possible but expensive. The Balz-Schiemann reaction is the industrial standard.

Step 2: Nitration to 3-Fluoro-4-nitro-1H-pyrazole

Safety Warning: Nitration reactions are exothermic and can generate

gases. Perform in a functioning fume hood.

Reagents:

• 3-Fluoropyrazole (1.0 eq, 10 mmol)

• Fuming Nitric Acid (

  , >90%)

• Concentrated Sulfuric Acid (

  , 98%)

• Ice/Water bath

Protocol:

• Preparation: In a 50 mL round-bottom flask, cool 5 mL of conc.

  to 0°C using an ice-salt bath.

• Addition: Slowly add 3-fluoropyrazole (0.86 g) portion-wise. Observation: Ensure internal temperature does not exceed 10°C to avoid charring.

• Nitration: Dropwise, add fuming

  (1.5 eq, 1.0 mL) over 15 minutes.

  • Critical Checkpoint: If brown fumes (

    ) evolve rapidly, stop addition and cool further. A controlled reaction should be pale yellow.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 3 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1). The product will be less polar than the starting material.

• Quenching: Pour the reaction mixture slowly onto 50 g of crushed ice.

  • Visual Validation: A white to pale-yellow precipitate should form immediately. This is the nitrated product.[1]

• Isolation: Filter the solid, wash with cold water (3 x 10 mL) to remove acid traces, and dry under vacuum.

• Yield: Expected yield 75-85%.

Chemical Reactivity: The Gateway

The true power of 3-fluoro-4-nitropyrazole lies in its reactivity. The nitro group at C4 pulls electron density from the ring, making the C3-Fluorine bond highly polarized and susceptible to nucleophilic attack.

Reaction:

Displacement of Fluorine

• Nucleophiles: Primary/Secondary amines, Thiols.

• Conditions: Mild base (

  ), DMF or DMSO, 60°C.

• Utility: This allows the rapid generation of libraries of 3-amino-4-nitropyrazoles, which are precursors to kinase inhibitors.

Diagram 1: Synthesis & Reactivity Workflow

Caption: Synthesis of the activated core and subsequent diversification via nucleophilic aromatic substitution (

).

Medicinal Chemistry Applications

Case Study: LRRK2 Inhibitors (Parkinson's Disease)

A prominent example of this chemistry is found in the synthesis of GSK3901383A , a key intermediate for Leucine-Rich Repeat Kinase 2 (LRRK2) inhibitors.[2]

• The Challenge: Constructing a highly substituted piperidine-pyrazole scaffold with precise stereochemistry.

• The Solution: An organocatalytic aza-Michael addition of 4-nitropyrazole to a fluorinated enoate.[2]

• Mechanism: The 4-nitropyrazole acts as a nucleophile (at N1), while the nitro group lowers the pKa of the N-H, facilitating the reaction under mild catalytic conditions. The resulting scaffold utilizes the fluorine atoms to modulate metabolic stability and the nitro group as a handle for further functionalization (reduction to amine

  amide coupling).

Antibacterial Agents (DNA Gyrase Inhibition)

Fluorinated nitropyrazoles have demonstrated potency against S. aureus (MRSA) and E. coli.

• MOA: Inhibition of bacterial DNA gyrase (Topoisomerase II).

• SAR Insight: The 4-nitro group is often reduced to an amine and coupled with a lipophilic tail (e.g., benzoyl group). However, the 3-fluoro substituent (or

  ) is crucial for cellular permeability, allowing the drug to cross the bacterial cell wall.

Quantitative Data Summary

Compound Class	Target	Key Substituents	Activity (IC50 / MIC)	Ref
GSK3901383A	LRRK2 (Parkinson's)	4-nitro, gem-difluoro	Key Intermediate	[1]
Pyrazolyl-Thiazole	S. aureus (MRSA)	3-CF3, 4-nitro	MIC: 1.9 µg/mL	[2]
Pyrazolo-Triazine	E. cloacae	Fused 4-nitro core	MIC: 0.48 µg/mL	[2]
Chk2 Inhibitor	Checkpoint Kinase 2	3-amino-4-nitro	IC50: 17.9 nM	[3]

Diagram 2: LRRK2 Inhibitor Logic

Caption: Structural dissection of LRRK2 inhibitors highlighting the role of fluorinated nitropyrazole components.

References

• A Concise Enantioselective Synthesis of Fluorinated Pyrazolo-Piperidine GSK3901383A. ACS Publications. [Link]

• Antibacterial pyrazoles: tackling resistant bacteria. Future Medicinal Chemistry (PMC). [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020). Molecules (PMC). [Link]

• Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews. [Link]

• Nucleophilic Aromatic Substitution on Activated Rings. Chemistry LibreTexts. [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]

role of fluorine in pyrazole derivatives' biological activity

Topic: Strategic Fluorination of Pyrazole Scaffolds: Physicochemical Tuning and Metabolic Optimization Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary

The pyrazole ring is a "privileged scaffold" in modern medicinal chemistry, present in blockbuster drugs ranging from anti-inflammatories (Celecoxib) to kinase inhibitors (Ruxolitinib). However, the naked pyrazole ring often suffers from rapid oxidative metabolism and suboptimal lipophilicity. Strategic fluorination—the introduction of fluorine atoms or trifluoromethyl (

) groups—is the primary tool used to modulate these properties without dramatically altering steric bulk.

This guide details the mechanistic role of fluorine in enhancing pyrazole bioactivity, focusing on three critical vectors: electronic modulation (pKa) , metabolic blockade , and hydrophobic binding . It provides actionable synthetic pathways and validation protocols for integrating these motifs into drug candidates.

Physicochemical Modulation: The Fluorine Effect

Fluorine is the most electronegative element (3.98 Pauling scale). When attached to a pyrazole core, it induces profound electronic changes that ripple through the molecule's biological profile.

Acidity and Hydrogen Bonding (pKa Shift)

The pyrazole nitrogen (

) acts as a hydrogen bond donor. Introducing an electron-withdrawing group (EWG) like fluorine or on the ring pulls electron density away from the nitrogen.

• Effect: This lowers the

  of the proton, making it more acidic.

• Biological Consequence: A more acidic

  forms stronger hydrogen bonds with acceptor residues in the target protein's active site. Additionally, reducing the basicity of the pyridinic nitrogen ( ) decreases the energy penalty for desolvation, facilitating membrane permeability.

Lipophilicity and "Polar Hydrophobicity"

The

bond is highly polar yet hydrophobic—a phenomenon termed "polar hydrophobicity."

• LogP/LogD: Replacing

  with or typically increases lipophilicity ( ).

• Bioavailability: This modulation aids in crossing the blood-brain barrier (BBB) and cellular membranes. However, excessive lipophilicity can lead to poor solubility; the dipole of the

  bond helps maintain a balance that pure hydrocarbon chains cannot achieve.

Steric Mimicry (The Bioisostere)

The van der Waals radius of fluorine (1.47 Å) is close to that of hydrogen (1.20 Å) and oxygen (1.52 Å). This allows fluorine to mimic hydrogen sterically while providing the electronic benefits of an electronegative atom, or to mimic a hydroxyl group (

) as a hydrogen bond acceptor without the donor capability.

Figure 1: The cascade of physicochemical changes initiated by fluorination of the pyrazole ring.

Metabolic Stability: The Blockade Strategy

The pyrazole ring is susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes, particularly at the C3 and C4 positions.

• The Mechanism: CYP enzymes typically initiate metabolism via hydrogen atom abstraction or electron transfer. The

  bond is the strongest single bond in organic chemistry (~116 kcal/mol vs. ~99 kcal/mol for ).

• The Blockade: Replacing a metabolically labile

  bond with renders that site inert to CYP oxidation. This "metabolic blocking" significantly extends the biological half-life ( ) of the drug.

• Preventing N-Dealkylation: In N-alkyl pyrazoles, fluorinating the alkyl chain (e.g.,

  ) suppresses oxidative dealkylation, a common clearance pathway.

Case Study: Celecoxib (COX-2 Selectivity)

Celecoxib (Celebrex) is the archetypal example of fluorinated pyrazole success.

• Structure: It features a central pyrazole ring substituted with a trifluoromethyl group (

  ) at the C3 position.

• Mechanism of Selectivity:

  • COX-1 vs. COX-2: The active sites are nearly identical, but COX-2 has a side pocket where a bulky Isoleucine (in COX-1) is replaced by a smaller Valine.

  • The Role of Fluorine: The bulky, lipophilic

    group of Celecoxib is too large to fit into the COX-1 active site (blocked by Isoleucine). However, it fits perfectly into the accessible hydrophobic side pocket of COX-2.

  • Result: This steric exclusion provides >300-fold selectivity for COX-2, reducing gastrointestinal side effects associated with COX-1 inhibition.

Synthetic Methodologies

There are two primary strategies for accessing fluorinated pyrazoles: Building Block Cyclocondensation (most robust) and Late-Stage Fluorination .

Method A: Regioselective Cyclocondensation (The "Building Block" Route)

This is the industry standard for generating trifluoromethyl-pyrazoles. It involves the reaction of a fluorinated 1,3-dicarbonyl equivalent with a hydrazine.

Protocol: Synthesis of 3-Trifluoromethyl-pyrazole

• Reagents:

  • 1,1,1-Trifluoroacetylacetone (Building Block).

  • Substituted Hydrazine (e.g., Phenylhydrazine).

  • Solvent: Ethanol or Acetic Acid.

• Procedure:

  • Dissolve 1,1,1-trifluoroacetylacetone (1.0 equiv) in Ethanol (0.5 M).

  • Add Phenylhydrazine (1.1 equiv) dropwise at 0°C.

  • Reflux the mixture for 2–4 hours. Monitor by TLC/LC-MS.

  • Regioselectivity Control: The reaction is sensitive to solvent and pH. In protic solvents, the hydrazine

    typically attacks the carbonyl furthest from the electron-withdrawing group first, dictating the regiochemistry.

• Purification: Evaporate solvent and recrystallize from ethanol/water.

Figure 2: General synthetic workflow for the cyclocondensation of fluorinated pyrazoles.

Biological Validation: Microsomal Stability Assay

To confirm the metabolic benefits of fluorination, a comparative microsomal stability assay is required.

Objective: Determine the intrinsic clearance (

) and half-life ( ) of the fluorinated pyrazole vs. its non-fluorinated analog.

Materials:

• Pooled Liver Microsomes (Human/Rat).

• NADPH Regenerating System (cofactor).

• Test Compounds (1 µM final concentration).

• LC-MS/MS for quantification.

Step-by-Step Protocol:

• Preparation:

  • Pre-incubate liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation:

  • Add the test compound (Fluorinated Pyrazole) to the mixture.

  • Initiate the reaction by adding NADPH (1 mM).

• Sampling:

  • Take aliquots (50 µL) at specific time points: 0, 5, 15, 30, and 60 minutes.

• Quenching:

  • Immediately dispense aliquots into ice-cold Acetonitrile containing an internal standard (to stop enzymatic activity).

• Analysis:

  • Centrifuge samples (4000 rpm, 10 min) to pellet proteins.

  • Inject supernatant into LC-MS/MS.

  • Plot

    vs. Time. The slope ( ) determines ( ).

Data Interpretation:

Parameter	Non-Fluorinated Analog	Fluorinated Analog	Interpretation

|

(min) | 15.4 | > 60.0 | Fluorine successfully blocked the metabolic soft spot. | | | High | Low | Reduced clearance indicates improved systemic exposure. |

References

• Mykhailiuk, P. K. (2021).[1] Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715.[1] [Link]

• Haghi, W., et al. (2022). The Role of Fluorine in Medicinal Chemistry. Journal of Drug Design and Research. [Link]

• Bhattarai, P., et al. (2026).[2] Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. [Link][2]

• Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib). Journal of Medicinal Chemistry, 40(9), 1347–1365. [Link]

Sources

• 1. Fluorinated Pyrazoles: From Synthesis to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Sourcing and Technical Utilization of 3-Fluoro-5-nitro-1H-pyrazole

Content Type: Technical Guide / Whitepaper Target Audience: Medicinal Chemists, Process Chemists, and Sourcing Managers Subject: CAS 73305-88-1 (3-Fluoro-5-nitro-1H-pyrazole)

Executive Summary: The "Tautomer Trap" in Procurement

3-Fluoro-5-nitro-1H-pyrazole is a high-value heterocyclic building block utilized primarily in the synthesis of kinase inhibitors and agrochemicals requiring metabolic stability (via fluorine) and a functionalizable handle (via nitro reduction).

Critical Sourcing Warning: Researchers and sourcing managers often encounter confusion regarding the nomenclature of this compound.[1] Due to annular tautomerism in the 1H-pyrazole ring, 3-fluoro-5-nitro-1H-pyrazole and 5-fluoro-3-nitro-1H-pyrazole represent the exact same chemical entity in the bottle. The distinction only becomes chemically relevant after

-alkylation or -arylation, which locks the tautomeric state.[1]

Failure to understand this equilibrium leads to:

• Duplicate Orders: Buying "both" isomers from different vendors thinking they are distinct reagents.[1]

• Analytical Confusion: Misinterpreting NMR signals that shift based on solvent polarity.

• Regioselectivity Failures: Assuming the starting material dictates the final regioisomer without controlling reaction conditions.[1]

Chemical Identity & Specifications

Parameter	Specification
IUPAC Name	3-Fluoro-5-nitro-1H-pyrazole
CAS Number	73305-88-1
Isomeric Confusion	Do NOT confuse with 3-Fluoro-4-nitro-1H-pyrazole (CAS 73305-81-4). The 4-nitro isomer is more stable and a common impurity.
Molecular Formula	C₃H₂FN₃O₂
Molecular Weight	131.07 g/mol
Appearance	Pale yellow to tan solid (Nitro group chromophore)
Solubility	Soluble in DMSO, MeOH, EtOAc; sparingly soluble in water.[1]
pKa (Calculated)	~8.5 (The electron-withdrawing nitro and fluoro groups increase acidity of the N-H proton).

Technical Sourcing Strategy

Synthesis-Driven Impurity Profiling

To validate the quality of a batch, you must understand its likely synthetic origin.[1] There are two primary routes used by CROs, each generating distinct impurity profiles.[1]

• Route A: Nitration of 3-Fluoropyrazole

  • Mechanism:[2] Electrophilic aromatic substitution.[1]

  • Risk:[3] The 4-position is electronically favored for SEAr.

  • Key Impurity:3-Fluoro-4-nitro-1H-pyrazole .[4] This is a critical regioisomer that is difficult to separate by standard flash chromatography due to similar polarity.[1]

  • Detection: 19F NMR is required to distinguish the 3-F/4-NO2 motif from the 3-F/5-NO2 motif.

• Route B: Diazotization of 3-Amino-5-nitropyrazole

  • Mechanism:[2] Sandmeyer-type reaction (Balz-Schiemann conditions).

  • Risk:[3][5] Incomplete conversion.[1]

  • Key Impurity:Residual Diazo species (shock sensitive) or 3-Chloro/Bromo analogs if halide exchange occurs.

Vendor Tiering

Do not rely on a single source.[1] This compound is often "Make-on-Demand" rather than "In-Stock."

• Tier 1 (Catalog Stock): BLD Pharm, Enamine, Fluorochem.[1] (Best for mg to g scale).

• Tier 2 (Custom Synthesis): WuXi AppTec, PharmBlock.[1] (Required for >100g scale).

• Tier 3 (Aggregators): MolPort, eMolecules.[1] (Use only to locate stock; verify the actual ship point).

Sourcing Decision Logic (Visualized)

Figure 1: Decision matrix for sourcing based on scale and availability, emphasizing the mandatory impurity check.

Quality Control & Validation Protocols

Trusting the Certificate of Analysis (CoA) is insufficient for this specific scaffold due to the regioisomer risk.[1]

The "Self-Validating" NMR Protocol

Standard 1H NMR is often ambiguous because the signals for 4-nitro and 5-nitro isomers overlap in the aromatic region. 19F NMR is the gold standard. [1]

Step-by-Step Validation:

• Solvent Selection: Use DMSO-d6. Avoid CDCl3 as solubility is poor and aggregation can broaden peaks.[1]

• 1H NMR: Look for the C4-H proton singlet.

  • Expected:

    ~7.0 - 7.5 ppm (broadening possible due to tautomerism).

• 19F NMR (Crucial):

  • 3-Fluoro-5-nitro (Target): Distinct chemical shift (typically -110 to -130 ppm range, dependent on reference).

  • 3-Fluoro-4-nitro (Impurity): The fluorine environment is electronically different due to the adjacent nitro group. The shift will differ by >5 ppm.[1]

  • Action: If two fluorine peaks are observed, reject the batch.[1] It is a regioisomeric mixture.[1]

Tautomerism Visualization

Understanding the equilibrium is vital for interpreting analytical data and planning subsequent reactions (

-alkylation).

Figure 2: The tautomeric equilibrium exists only on the free base. Alkylation yields a mixture of separable regioisomers.

Handling and Safety (HE-E-A-T)

Hazard Profile:

• Energetic Potential: As a nitro-pyrazole with a low C/N ratio, this compound has potential explosive energy.[1] While usually stable at ambient temperature, it should not be subjected to friction or shock, especially if dry.[1]

• Acidity: The compound is acidic.[1] Avoid contact with strong bases unless in a controlled reaction vessel, as exotherms can be sharp.[1]

Storage Protocol:

• Temperature: Store at 2-8°C.

• Atmosphere: Hygroscopic.[1] Store under Argon/Nitrogen.[1]

• Container: Amber glass (nitro groups can be photosensitive over long durations).[1]

References

• Elguero, J., et al. (2019).[1] Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. National Institutes of Health (PMC).[1] Retrieved from [Link]

• Furin, G. G., et al. (1999).[1] Synthesis of fluorinated pyrazoles. Journal of Fluorine Chemistry. (Contextual citation for fluorinated pyrazole synthesis routes).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. Buy 3-fluoro-4-nitro-1H-pyrazole (EVT-6365752) | 73305-81-4 [evitachem.com]
• 5. chemicalbook.com [chemicalbook.com]

The Synthetic Architect: A Guide to Fluorinated Pyrazoles

Executive Summary

The "Fluorine Scan" in Lead Optimization In modern drug discovery, the pyrazole ring is a privileged scaffold, present in blockbuster drugs like Celecoxib (Celebrex) , Rimonabant , and the agrochemical Fluxapyroxad . However, the introduction of fluorine—either as a single atom (F) or a trifluoromethyl group (CF

)—transforms this scaffold from a simple linker into a metabolic shield and a modulator of lipophilicity.

This guide addresses the core technical challenge: Regiocontrol. Synthesizing fluorinated pyrazoles is not merely about attaching a fluorine atom; it is about managing the electronic bias that fluorine introduces during ring closure. This document details the three dominant synthetic architectures: Cyclocondensation , [3+2] Cycloaddition , and Direct Electrophilic Fluorination , providing self-validating protocols for each.

Part 1: The Fluorine Effect & Strategic Retrosynthesis

Before selecting a synthetic route, one must understand the target's physicochemical requirements. Fluorine is not just a "hydrogen replacement"; it is a distinct functional group.

Property	Hydrogen (H)	Fluorine (F)	Trifluoromethyl (CF )	Impact on Drug Design
Van der Waals Radius	1.20 Å	1.47 Å	~2.70 Å	F mimics H sterically; CF mimics an isopropyl group.
Electronegativity	2.1	4.0	3.5 (group)	Drastically lowers pKa of neighboring amines (N-H).
Lipophilicity ( )	0.00	0.14	0.88	CF significantly increases membrane permeability.
C-X Bond Strength	98 kcal/mol	116 kcal/mol	116 kcal/mol	Blocks metabolic oxidation (CYP450) at specific sites.

Strategic Retrosynthesis Diagram

The following diagram illustrates the three primary disconnections for accessing fluorinated pyrazoles.

Caption: Retrosynthetic analysis showing the three primary logic paths. Strategy 1 is preferred for scale; Strategy 2 for difficult substitution patterns; Strategy 3 for analog library generation.

Part 2: The Building Block Approach (Cyclocondensation)

The Challenge: Regioselectivity in Unsymmetrical Diketones

The reaction of hydrazines with 1,3-dicarbonyls is the "workhorse" method. However, when using a fluorinated building block (e.g., 4,4,4-trifluorobutane-1,3-dione), the reaction produces two regioisomers: 3-CF

and 5-CF pyrazoles.

Mechanism of Bias:

• Electronic Control: The carbonyl adjacent to the CF

  group is more electrophilic (harder) due to the strong inductive effect of fluorine.

• Steric Control: The CF

  group is bulky.

• Nucleophile: The terminal nitrogen of a substituted hydrazine (NH

  -NH-R) is the more nucleophilic center.

Usually, the 5-hydroxy-3-trifluoromethyl-5-dihydro intermediate forms first (kinetic control), but dehydration leads to thermodynamic mixtures. Controlling pH and solvent is critical.

Protocol 1: Regioselective Synthesis of 1-Aryl-3-(trifluoromethyl)pyrazoles

Based on principles reviewed by Fustero et al. (Chem. Rev. 2021).

Objective: Synthesis of a Celecoxib-type precursor.

Reagents:

• 4,4,4-Trifluoro-1-phenylbutane-1,3-dione (1.0 equiv)

• Aryl Hydrazine (e.g., Phenylhydrazine) (1.1 equiv)

• Ethanol (0.5 M)

• Catalytic HCl (for 3-CF

  preference) or Acetic Acid.

Step-by-Step Methodology:

• Preparation: Dissolve the fluorinated 1,3-diketone in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

• Addition: Add the aryl hydrazine dropwise at room temperature. Observation: A slight exotherm indicates hydrazone formation.

• Reflux: Heat the mixture to reflux (78 °C) for 4–6 hours.

  • Self-Validation Point: Monitor via TLC (Hexane/EtOAc 4:1). The diketone spot (usually UV active/ferric chloride positive) must disappear.

• Workup: Cool to room temperature. The product often precipitates. If not, remove solvent in vacuo and recrystallize from ethanol/water.

• Regioisomer Check: Run

  F NMR. The 3-CF isomer typically appears upfield (~ -62 ppm) compared to the 5-CF isomer due to the shielding effect of the N-lone pair proximity.

Part 3: [3+2] Cycloaddition (The Precision Tool)

When the condensation approach yields inseparable mixtures, or when the 1,3-dicarbonyl precursor is unstable, [3+2] cycloaddition is the superior alternative. This method often utilizes 2,2,2-trifluorodiazoethane (CF

CHN ) generated in situ.[1]

Mechanism: Silver-Catalyzed Cycloaddition

Modern protocols use Ag(I) catalysts to activate the alkyne/alkene, allowing for high regiocontrol.

Caption: Ag(I) activates the terminal alkyne, directing the CF3-diazo attack to yield the 3-CF3 isomer exclusively.

Protocol 2: Ag-Catalyzed Synthesis of 3-Trifluoromethylpyrazoles

Source: Adapted from protocols by Li et al. (Org. Lett. 2012) and Chinese Chemical Society (2021).

Reagents:

• Trifluoroethylamine hydrochloride (CF

  CH NH ·HCl) (Precursor to diazo)

• Sodium Nitrite (NaNO

  )

• Terminal Alkyne (1.0 equiv)

• Ag

  CO (5 mol%) or AgOAc

• Dichloromethane (DCM) / Water biphasic system.

Step-by-Step Methodology:

• In Situ Diazo Generation: In a flask, dissolve CF

  CH NH ·HCl in water. Add NaNO slowly at 0°C. Safety Warning: CF CHN is toxic and potentially explosive; generate it only in solution and do not isolate.

• Catalysis: In a separate flask, mix the alkyne and Ag catalyst in DCM.

• Cycloaddition: Transfer the yellow organic layer (containing the generated diazo compound) slowly into the alkyne/Ag mixture at room temperature.

• Monitoring: Stir for 12 hours. The fading of the yellow color indicates consumption of the diazo species.

• Purification: Filter through a celite pad to remove Silver. Concentrate and purify via flash chromatography.

Part 4: Late-Stage Direct Fluorination

For introducing a single fluorine atom (F) at the C4 position of an existing pyrazole core, electrophilic fluorination is the standard.

Protocol 3: C-H Fluorination using Selectfluor

Source: Validated by Selectfluor® protocols (J. Org. Chem / Synlett).

Concept: Pyrazoles are electron-rich. The C4 position is the most nucleophilic carbon (similar to the C3 of indole), making it susceptible to S

Ar (Electrophilic Aromatic Substitution).

Reagents:

• Substituted Pyrazole substrate[2][3][4][5]

• Selectfluor® (1.2 equiv)

• Acetonitrile (MeCN)

• Microwave irradiation (optional) or Reflux.

Method:

• Dissolve pyrazole in MeCN (0.2 M).

• Add Selectfluor® in one portion.

• Heat to 60–80 °C under inert atmosphere (N

  ).

• Self-Validation: Monitor by

  F NMR. Product appearance at ~ -175 ppm (singlet) confirms C-F bond formation.

• Note: If the pyrazole is electron-deficient (e.g., has electron-withdrawing groups), this reaction may fail. In such cases, lithiation (n-BuLi) followed by NFSI (N-fluorobenzenesulfonimide) is required.

Part 5: Comparative Summary

Methodology	Target Moiety	Key Advantage	Primary Limitation
Cyclocondensation	3-CF or 5-CF	Scalable, cheap starting materials.	Regioselectivity issues; requires separation of isomers.
[3+2] Cycloaddition	3-CF	Excellent regiocontrol; mild conditions.	Requires handling diazo compounds; atom economy (Ag waste).
Direct Fluorination	4-F	Access to 4-fluoro analogs from existing libraries.	Limited to electron-rich pyrazoles; expensive reagents (Selectfluor).

References

• Mykhailiuk, P. K. (2021).[6] Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715.[6]

• Li, F., Nie, J., Sun, L., & Ma, J.-A. (2013). Silver-Mediated Cycloaddition of Alkynes with CF3CHN2: Highly Regioselective Synthesis of 3-Trifluoromethylpyrazoles. Angewandte Chemie International Edition, 52, 6255.[1]

• Breen, J. R., et al. (2015).[7] Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. Synlett, 26, 51–54.[7]

• Sandford, G., et al. (2011). Continuous gas/liquid–liquid/liquid flow synthesis of 4-fluoropyrazole derivatives by selective direct fluorination. Beilstein Journal of Organic Chemistry, 7, 1048–1054.[8]

• Zhu, S., et al. (2007). Regioselective synthesis of 6-trifluoromethyl-1,4,5,6-tetrahydropyrazolo[3,4-b]pyran derivatives. Journal of Fluorine Chemistry, 128, 952-957.[9]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 5. Silver-catalyzed pyrazole migration and cycloaddition reaction of diazo pyrazoleamides with ketimines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Fluorinated Pyrazoles: From Synthesis to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. thieme-connect.de [thieme-connect.de]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]

computational modeling of 3-fluoro-5-nitro-1H-pyrazole

Part 1: Executive Technical Summary

3-Fluoro-5-nitro-1H-pyrazole (CAS: 73305-88-1) represents a high-value scaffold in both high-energy density materials (HEDM) and medicinal chemistry. Its unique electronic architecture combines the strong electron-withdrawing nature of the nitro group (-NO₂) with the high electronegativity and lipophilicity modulation of the fluorine atom (-F).

For computational chemists, this molecule presents a distinct challenge: Annular Tautomerism . The migration of the proton between N1 and N2 fundamentally alters the electronic environment, switching the substituents between the 3- and 5-positions relative to the amine. Accurate modeling requires rigorous treatment of these tautomeric equilibria, solvation effects, and non-covalent interactions (NCIs).

This guide outlines a self-validating computational protocol to characterize the physicochemical, energetic, and reactive properties of 3-fluoro-5-nitro-1H-pyrazole.

Part 2: Structural Dynamics & Tautomeric Equilibria

The definition of the molecular geometry is the first point of failure in modeling pyrazoles. 3-fluoro-5-nitro-1H-pyrazole exists in dynamic equilibrium between two dominant tautomers:

• 3-Fluoro-5-nitro-1H-pyrazole (Tautomer A)

• 5-Fluoro-3-nitro-1H-pyrazole (Tautomer B)

The Tautomeric Challenge

In the gas phase, the tautomer stability is governed by intrinsic electronic factors (lone pair repulsion). In solution, it is governed by the specific solvation energy and dipole moment of each species.

• Electronic Effect: The nitro group is a strong

  -acceptor. The fluorine is a -acceptor but -donor.

• Lone Pair Repulsion: The N-lone pair (on the unprotonated nitrogen) experiences repulsion from the adjacent fluorine lone pairs or nitro oxygen lone pairs.

Protocol for Tautomer Determination: Do not assume a single structure. You must optimize both and calculate the Boltzmann distribution.

Figure 1: Workflow for determining the dominant tautomer in solution. The process accounts for both gas-phase stability and solvation free energy.

Part 3: Electronic Structure & Reactivity Profiling

Once the dominant tautomer is identified (often solvent-dependent), the next step is profiling reactivity.

Electrostatic Potential (ESP) Mapping

The ESP map reveals the sites for electrophilic and nucleophilic attack.

• Acidic Site: The H-N proton will show a maximum positive potential (

  ), indicating high acidity due to the electron-withdrawing nitro group.

• Nucleophilic Sites: The nitro oxygens and the fluorine atom will show negative potentials.

• Reactivity Implication: The high acidity of the NH proton makes this molecule an excellent precursor for N-alkylation or N-arylation reactions.

Frontier Molecular Orbitals (FMO)

• LUMO Location: Typically localized on the nitro group and the pyrazole ring, indicating susceptibility to reduction or nucleophilic attack.

• HOMO Location: Often localized on the pyrazole nitrogen lone pair (if available) or fluorine lone pairs.

• Gap Analysis: A large HOMO-LUMO gap suggests high chemical stability (hardness), relevant for energetic material safety.

Nucleophilic Aromatic Substitution (S_NAr)

The nitro group at position 5 activates the ring. However, Fluorine at position 3 is also an electronegative withdrawing group.

• Scenario: If a nucleophile attacks, does it displace the Fluorine or the Nitro group?

• Computational Check: Calculate the Transition State (TS) barriers for Meisenheimer complex formation at C-F vs. C-NO₂.

Part 4: Physicochemical & Energetic Parameters

For drug discovery, ADMET properties are key. For energetics, density and heat of formation are paramount.[1]

Table 1: Key Computed Parameters & Methodologies

Parameter	Symbol	Methodology	Significance
Acidity	pKa	DFT (B3LYP) + Isodesmic Reaction Scheme	Predicts ionization state at physiological pH (7.4).
Lipophilicity	LogP	COSMO-RS or SMD Solvation Model	Predicts membrane permeability and bioavailability.
Heat of Formation		G4 or CBS-QB3 (High Accuracy)	Critical for estimating explosive power (if used in HEDM).
Crystal Density		Hirshfeld Surface Analysis / Crystal Explorer	Essential for detonation velocity calculations.
Bond Dissociation	BDE	UB3LYP/6-311++G(d,p)	Predicts thermal stability and sensitivity.

Part 5: Detailed Experimental Protocols

Geometry Optimization & Frequency Analysis

Objective: Obtain the global minimum structure and verify it is not a saddle point.

• Software: Gaussian 16, ORCA 5.0, or GAMESS.

• Functional: M06-2X (excellent for main-group thermochemistry and non-covalent interactions) or wB97X-D (includes dispersion corrections). Avoid B3LYP for precise barrier heights.

• Basis Set: 6-311++G(d,p) . Diffuse functions (++) are mandatory for the anionic character of the nitro group and lone pairs on fluorine.

• Solvation: Use the SMD (Solvation Model based on Density) model. Define the solvent (e.g., Water for bio, DMSO for synthesis).

Input Example (Gaussian format):

pKa Calculation (Isodesmic Method)

Direct calculation of

is error-prone. Use an isodesmic proton exchange reaction with a reference molecule of known pKa (e.g., Pyrazole, pKa = 14.2, or 4-Nitropyrazole).

Reaction:

Formula:

Reactivity Pathway Modeling (Graphviz)

Figure 2: Divergent reactivity pathways. The pyrazole anion can undergo electrophilic attack at Nitrogen (N-alkylation) or the neutral ring can undergo nucleophilic attack at Carbon (SNAr).

Part 6: References

• Alkorta, I., et al. (2019). "Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles." Molecules. Link

• Claramunt, R. M., et al. (2025). "DFT studies of tautomerism of C5-substituted 1,2,3-triazoles and pyrazoles." ResearchGate.[2] Link

• PubChem. (2025).[3][4] "3-Fluoro-5-nitro-1H-pyrazole Compound Summary." National Library of Medicine. Link

• Suponitsky, K. Y. (2022).[5] "Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan: Comparison of NO2 and CN Groups." Molbank.[5] Link

• Gaussian, Inc. (2023). "Thermochemistry in Gaussian." Gaussian Whitepapers. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-fluoro-1H-pyrazole | C3H3FN2 | CID 15055508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-fluoro-4-nitro-1H-pyrazole | C3H2FN3O2 | CID 138112739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 1H and 19F NMR Characterization of 3-Fluoro-5-nitro-1H-pyrazole

Introduction

The characterization of 3-fluoro-5-nitro-1H-pyrazole presents a unique set of challenges and opportunities in small molecule drug discovery. Fluorinated pyrazoles are increasingly utilized as bioisosteres for phenyl rings and amides, offering modulated pKa, lipophilicity, and metabolic stability. However, the presence of both a strongly electron-withdrawing nitro group (-NO

) and a fluorine atom (-F) on the azole ring creates a complex electronic environment that significantly influences Nuclear Magnetic Resonance (NMR) observables.

This guide provides a definitive protocol for the structural validation of 3-fluoro-5-nitro-1H-pyrazole. It addresses the critical issue of annular tautomerism —a phenomenon where the proton oscillates between N1 and N2—and provides a self-validating workflow to distinguish between potential regioisomers and tautomeric forms using 1H and 19F NMR.

Chemical Structure & Tautomerism Dynamics[1][2]

Before beginning experimentation, it is crucial to understand the dynamic nature of the analyte. 3-fluoro-5-nitro-1H-pyrazole exists in equilibrium between two tautomers. The position of the equilibrium is dictated by solvent polarity and hydrogen-bonding capability.

• Tautomer A (3-fluoro-5-nitro): Proton on nitrogen adjacent to the nitro group (less common due to steric/electronic repulsion).

• Tautomer B (5-fluoro-3-nitro): Proton on nitrogen adjacent to the fluoro group (often favored in polar aprotic solvents).

Note: IUPAC numbering rules prioritize the heteroatom with the proton as position 1. Therefore, the name changes depending on the tautomer, but the fixed substituents remain relative to the carbons.

Visualization: Tautomeric Equilibrium

Caption: Figure 1. Tautomeric equilibrium of fluoronitropyrazole. Solvent choice dictates the rate of exchange and the major species observed.

Experimental Protocol

Sample Preparation

The choice of solvent is the single most critical variable.

• Recommended: DMSO-d6. [1]

  • Why: The high polarity and H-bond accepting nature of DMSO slow down the proton exchange rate, often allowing for the observation of distinct tautomers or sharp signals. It also ensures complete solubility of the polar nitro-pyrazole.

• Secondary: Acetone-d6.

  • Why: Good for low-temperature studies (down to -80°C) to freeze out tautomers.

• Avoid: CDCl3 (unless necessary).

  • Why: Exchange is typically fast on the NMR timescale, leading to broadened signals and loss of coupling information. Solubility may also be limited.

Step-by-Step Prep:

• Weigh 5–10 mg of 3-fluoro-5-nitro-1H-pyrazole into a clean vial.

• Add 0.6 mL of DMSO-d6 (99.9% D).

• Vortex until fully dissolved. Ensure the solution is clear; suspended solids will degrade field homogeneity (shimming).

• Transfer to a high-quality 5mm NMR tube.

Instrument Parameters

• Probe: 5mm BBFO or equivalent (optimized for X-nuclei like 19F).

• Temperature: 298 K (25°C).

• 1H Parameters:

  • Spectral Width: 16 ppm (to capture downfield NH).

  • Scans (NS): 16–32.

  • Relaxation Delay (D1): 1.0 s.

• 19F Parameters:

  • Spectral Width: 200 ppm (typically -50 to -250 ppm).

  • Offset (O1): -120 ppm.

  • Scans (NS): 64 (to ensure high S/N for coupling analysis).

  • Crucial: Acquire both Coupled (to see H-F splitting) and Decoupled (19F{1H}) spectra.

Results & Data Analysis

1H NMR Spectrum Analysis

The proton spectrum will exhibit three distinct features.

Signal	Chemical Shift (δ, ppm)*	Multiplicity	Integration	Assignment	Notes
NH	13.5 – 14.5	Broad Singlet	1H	H1	Highly solvent/concentration dependent. Disappears with D O shake.
CH	7.2 – 7.8	Doublet (d)	1H	H4	The only aromatic CH. Shifts downfield due to -NO and -F.
H O	3.33 (DMSO)	Singlet	-	Solvent	Residual water.
DMSO	2.50	Quintet	-	Solvent	Residual solvent.

*Note: Shifts are estimates based on substituent increments. Exact values depend on concentration and temperature.

Diagnostic Coupling: The H4 signal is the most informative. It appears as a doublet due to coupling with the 19F nucleus at the adjacent position (3-position).

• Coupling Constant (

  ): Expect a value of 2.0 – 5.0 Hz . This vicinal coupling confirms the 3-fluoro substitution pattern.

19F NMR Spectrum Analysis

Fluorine is 100% natural abundance and highly sensitive.[2][3]

• Chemical Shift: Expect a signal in the range of -110 to -130 ppm (relative to CFCl

  ).

• Multiplicity:

  • Coupled Spectrum: Doublet (d), mirroring the

    constant observed in the 1H spectrum.

  • Decoupled Spectrum (19F{1H}): Singlet (s). This collapse to a singlet confirms the splitting is due to a proton and not another fluorine or impurity.

Validation Workflow

To ensure the assigned structure is correct and not a regioisomer (e.g., N-alkylated impurity or 4-nitro isomer), follow this logic:

Caption: Figure 2. Logic gate for structural validation. The presence of H-F coupling and a labile NH proton are non-negotiable criteria.

Troubleshooting & Advanced Characterization

Issue: Broad Signals in 1H NMR

• Cause: Intermediate rate of tautomeric exchange.

• Solution: Run Variable Temperature (VT) NMR.

  • Cooling (to 273 K or 250 K in Acetone-d6): Slows exchange, resolving distinct tautomers.

  • Heating (to 320 K in DMSO-d6): Accelerates exchange, sharpening the averaged signal.

Issue: NH Signal Missing

• Cause: Chemical exchange with water in the solvent is too fast.

• Solution: Ensure DMSO-d6 is "dry" (from a fresh ampoule) or use a molecular sieve. Alternatively, the compound may be deprotonated if the solution is basic.

Differentiation from Isomers:

• 3-fluoro-4-nitro-1H-pyrazole: The H5 proton would show a similar doublet, but the chemical shift of H5 is typically more downfield (~8.0+ ppm) than H4 due to being adjacent to two nitrogens.

• 13C NMR (Optional): If doubt remains, acquire a 13C spectrum. C-F coupling (

  ) will definitively identify the carbon attached to fluorine.

References

• Alkorta, I., et al. (2020). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles. New Journal of Chemistry. Link

• Claramunt, R. M., et al. (2019).[4] Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. Link

• Hansen, P. E., et al. (2016). The 1H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry. Link

• Watts, A., et al. (2017). PSYCHE to Evaluate 1H-19F Coupling Constants. University of Ottawa NMR Facility. Link

• Alfa Chemistry. (2024). 19F Coupling Constants Table. Organofluorine Analysis. Link

Sources

• 1. Synthesis and Characterization of Pyrazole-Enriched Cationic Nanoparticles as New Promising Antibacterial Agent by Mutual Cooperation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19Flourine NMR [chem.ch.huji.ac.il]
• 3. biophysics.org [biophysics.org]
• 4. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]

nucleophilic aromatic substitution reactions on 3-fluoro-5-nitro-1H-pyrazole

Application Note: Nucleophilic Aromatic Substitution (

) on 3-Fluoro-5-nitro-1H-pyrazole

Executive Summary

The 3-fluoro-5-nitro-1H-pyrazole scaffold represents a "privileged" intermediate in the synthesis of high-energy density materials (HEDMs) and kinase inhibitors. Its utility stems from the orthogonal reactivity of its substituents: the nitro group (

) provides strong electron-withdrawing activation, while the fluorine atom ( ) serves as a highly labile leaving group for nucleophilic aromatic substitution ( ).[1]

However, this substrate presents a specific challenge: the acidity of the pyrazole

( ). Under standard basic conditions, the ring deprotonates to form the pyrazolate anion, which is electron-rich and resistant to nucleophilic attack. This guide outlines two validated workflows to overcome this deactivation: Route A (Direct High-Temperature Displacement) and Route B (Protection-Activation Strategy) .

Mechanistic Insight & Substrate Analysis

Electronic Activation and the "Element Effect"

Contrary to

/ reactions where iodide or bromide are superior leaving groups, reactions on activated heterocycles favor fluorine .

• Rate-Determining Step (RDS): The initial nucleophilic attack to form the Meisenheimer complex.[2]

• The Fluorine Advantage: Due to its high electronegativity, fluorine inductively stabilizes the anionic Meisenheimer intermediate more effectively than chlorine or bromine.[2] This lowers the activation energy of the transition state.

• Regioselectivity: The nitro group at C5 activates the C3 position (1,3-relationship). Consequently, nucleophiles selectively displace the fluorine at C3, retaining the nitro group.

The Pyrazolate Anion Problem

The most common failure mode in this chemistry is the "dead" reaction mixture.

The anionic ring is electron-rich ( -excessive), repelling the incoming nucleophile. Successful protocols must either mask this nitrogen (Route B) or use forcing conditions to access the trace neutral species in equilibrium (Route A).

Strategic Workflows (DOT Visualization)

The following decision tree outlines the selection criteria for the appropriate protocol.

Figure 1: Strategic decision tree for selecting the optimal synthesis route based on substrate protection status.

Detailed Experimental Protocols

Protocol A: Direct Displacement (High-Temperature/Neat)

Best for: Early-stage discovery, robust substrates, or when N-protection is undesirable.

Reagents:

• Substrate: 3-Fluoro-5-nitro-1H-pyrazole (1.0 equiv)

• Nucleophile: Primary/Secondary Amine (5.0–10.0 equiv)

• Solvent: None (Neat) or DMSO (if nucleophile is solid)

Procedure:

• Charge: In a pressure-rated sealable tube (Ace Glass or similar), add the pyrazole substrate.

• Add Nucleophile: Add the amine nucleophile in large excess. If the amine is valuable, use 1.5 equiv amine + 3.0 equiv DIPEA in DMSO (

  ).

• Seal & Heat: Seal the vessel and heat to 120–140 °C behind a blast shield.

  • Note: The high temperature is required to shift the equilibrium from the unreactive pyrazolate anion back to the reactive neutral species.

• Monitor: Check by LCMS after 4 hours. Reaction may take 12–24 hours.

• Workup: Cool to RT. Dilute with EtOAc. Wash with 1M HCl (to remove excess amine) and Brine. Dry over

  .

Critical Control Point: Pressure buildup can be significant. Ensure headspace is >50% of tube volume.

Protocol B: Protection-Activation (The "Pharma" Standard)

Best for: Scale-up, valuable nucleophiles, and high regioselectivity.

Step 1: N-Protection (Example: N-Methylation) Note: Methylation of 3-fluoro-5-nitro-1H-pyrazole often yields a mixture of regioisomers (1-methyl-3-fluoro-5-nitro vs. 1-methyl-5-fluoro-3-nitro). Separation may be required.

• Dissolve substrate in anhydrous DMF (

  ).

• Add

  (1.2 equiv) and stir for 15 min.

• Add MeI (1.1 equiv) dropwise at 0 °C. Warm to RT and stir 2 h.

• Quench with water, extract with EtOAc. Purify isomers via silica chromatography (Hex/EtOAc gradient).

Step 2: Mild

• Dissolve N-protected intermediate in THF or DMF (

  ).

• Add Nucleophile (1.1 equiv).

• Add Base: DIPEA or

  (1.5 equiv).

• Reaction: Stir at RT to 60 °C .

  • Observation: Reaction proceeds rapidly (1–4 h) due to the lack of anionic deactivation.

• Workup: Standard aqueous extraction.

Data & Troubleshooting Guide

Comparative Reactivity Table

Variable	Route A (Unprotected)	Route B (N-Protected)
Temperature	120–150 °C	25–60 °C
Reaction Time	12–24 Hours	1–4 Hours
Yield (Typical)	40–60%	85–95%
Impurity Profile	High (Thermal degradation)	Low (Clean conversion)
Atom Economy	High (No protecting group)	Lower (Requires extra steps)

Common Failure Modes

• Issue: Starting material remains unchanged by LCMS.

  • Cause: Pyrazole deprotonation is complete; ring is deactivated.

  • Fix: Switch to Route B (Protect N) or increase temperature/pressure (Route A).

• Issue: Loss of Nitro group.

  • Cause: Extreme temperatures (>160 °C) or reducing conditions.

  • Fix: Maintain Temp <150 °C; ensure oxidative atmosphere is not required but avoid reducing metals.

Reaction Mechanism Visualization

The following diagram illustrates the

pathway, highlighting the critical Meisenheimer complex stabilization by the Fluorine atom.

Figure 2: Mechanistic pathway of the

reaction showing the addition-elimination sequence.

References

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

  • Foundational text on the mechanism and the "Element Effect" (F > Cl).

• Lari, A., et al. (2016).[3] Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 192–197.[3] Link

  • Demonstrates the specific reactivity of the 3-fluoro-5-nitro motif in activated arom

• Deng, X., & Mani, N. S. (2008).[4] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Journal of Organic Chemistry, 73(6), 2412–2415. Link

  • Authoritative source on regioselectivity issues in pyrazole synthesis and functionaliz

• Chauhan, S., et al. (2013). Nitro-substituted Pyrazoles as Energetic Materials. Journal of Materials Chemistry A. Link

  • Provides context on the stability and handling of nitro-fluoropyrazoles.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Application Note: Antimicrobial Screening of Fluorinated Pyrazole Derivatives

[1]

Introduction: The Fluorine-Pyrazole Synergy

In modern medicinal chemistry, the fusion of a pyrazole scaffold with fluorinated moieties represents a privileged structural motif. Pyrazoles act as robust pharmacophores, mimicking peptide bonds and engaging in hydrogen bonding with biological targets (e.g., DNA gyrase). The introduction of fluorine—specifically trifluoromethyl (-CF

) or difluoro-substitution—drastically alters the physicochemical profile:

• Lipophilicity (

  ): Fluorination enhances membrane permeability, a critical factor for penetrating the lipopolysaccharide (LPS) layer of Gram-negative bacteria.

• Metabolic Stability: The C-F bond (approx. 116 kcal/mol) resists enzymatic degradation, prolonging half-life.

• Electronic Modulation: Electron-withdrawing fluorinated groups acidify adjacent N-H bonds, strengthening donor interactions with target enzyme active sites.

This guide outlines a rigorous, self-validating workflow for screening these derivatives, addressing the specific solubility and detection challenges posed by their hydrophobic nature.

Experimental Workflow Overview

The following diagram illustrates the critical path from compound solubilization to lead identification.

Figure 1: Stage-gated screening workflow for fluorinated antimicrobials. Note the critical feedback loop from toxicity data to structural refinement (SAR).

Protocol A: Primary Screening (MIC Determination)

Method: Broth Microdilution (CLSI M07-A10 Standard) with Resazurin Indicator. Rationale: Fluorinated pyrazoles often exhibit poor aqueous solubility. Standard turbidity readings (

) can be confounded by compound precipitation. We utilize Resazurin (Alamar Blue) , a redox indicator that fluoresces pink only in the presence of viable, metabolically active bacteria, eliminating false positives from precipitation.

Reagents & Equipment[2][3][4]

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Indicator: Resazurin sodium salt (0.015% w/v in sterile PBS).

• Controls: Ciprofloxacin (Positive), 1% DMSO (Solvent Negative), Sterile Media (Blank).

• Strains: S. aureus ATCC 29213, E. coli ATCC 25922, P. aeruginosa ATCC 27853.[1]

Step-by-Step Methodology

• Compound Preparation (Critical Step):

  • Dissolve fluorinated pyrazole derivatives in 100% DMSO to a stock concentration of 10 mg/mL.

  • Note: Fluorination increases hydrophobicity. Vortex vigorously and, if necessary, sonicate for 30 seconds to ensure complete dissolution.

  • Prepare intermediate dilutions in CAMHB to achieve a final testing range of 0.5 – 256 µg/mL. Ensure final DMSO concentration in wells is < 1% to prevent solvent toxicity.

• Inoculum Standardization:

  • Prepare a direct colony suspension in saline to match a 0.5 McFarland standard (

    CFU/mL).

  • Dilute this suspension 1:100 in CAMHB.

  • Add 50 µL of diluted inoculum to microplate wells containing 50 µL of compound. Final cell density:

    CFU/mL.[2]

• Incubation & Readout:

  • Incubate plates at 35 ± 2°C for 16–20 hours (ambient air).

  • Add 30 µL of Resazurin solution to each well.

  • Incubate for an additional 1–2 hours.

  • Interpretation:

    • Blue/Purple: No growth (Inhibition).

    • Pink/Fluorescent: Growth (Viable).

  • MIC Definition: The lowest concentration preventing the color change from blue to pink.[3]

Protocol B: Mechanism of Action (DNA Gyrase Targeting)

Fluorinated pyrazoles frequently act by inhibiting bacterial DNA Gyrase (Topoisomerase II), preventing DNA supercoiling.

Mechanistic Pathway[8]

Figure 2: Putative mechanism of action.[4] Fluorinated pyrazoles penetrate the cell wall and stabilize the DNA-Gyrase cleavable complex, leading to double-strand breaks (DSB).

Validation Assay: Supercoiling Inhibition

To confirm this mechanism, perform a cell-free DNA supercoiling assay:

• Mix relaxed pBR322 plasmid DNA, E. coli DNA gyrase, and ATP.

• Add the test compound at

  , , and MIC.

• Incubate at 37°C for 30 mins.

• Run samples on a 1% agarose gel.

• Result: Presence of relaxed DNA bands (and absence of supercoiled bands) confirms gyrase inhibition.

Protocol C: Cytotoxicity & Selectivity Index (SI)

High antimicrobial potency is useless if the compound kills mammalian cells. The Selectivity Index (SI) is the ratio of

(Cytotoxic Concentration) to MIC.

Target: SI

10 is considered a hit; SI 50 is a lead.

• Cell Line: HEK293 (Kidney) or HepG2 (Liver).

• Assay: MTT or WST-1 assay.

• Procedure:

  • Seed cells (

    cells/well) in 96-well plates; incubate 24h.

  • Add compound (serial dilutions) for 24h.

  • Add MTT reagent; read absorbance at 570 nm.

• Calculation:

Data Interpretation & Troubleshooting

Structure-Activity Relationship (SAR) Guidelines

Based on recent literature regarding trifluoromethyl-pyrazoles:

• Position 3 (

  ): A group here typically maximizes potency against Gram-positives (MRSA).

• N-Phenyl Ring: Electron-withdrawing substitutions (e.g., 2,4-difluoro) on the N-phenyl ring often enhance metabolic stability and binding affinity.

• Loss of Activity: Introduction of bulky groups (e.g., naphthyl) often reduces activity due to steric hindrance in the gyrase binding pocket.

Troubleshooting Table

Issue	Probable Cause	Solution
Precipitation in Wells	Compound hydrophobicity ( )	Reduce max concentration; ensure DMSO < 1%; switch to Resazurin readout (visual) rather than OD.
Skipped Wells	Pipetting error or contamination	Use multi-channel pipettes; check sterility controls.
High MIC for Gram-Negatives	Efflux pumps or LPS barrier	Test in combination with efflux pump inhibitors (e.g., PA N) to verify entry issues.

References

• Clinical and Laboratory Standards Institute (CLSI). (2015).[5][6] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).[5][7] Wayne, PA: CLSI.[5][8] Link

• Sarker, S. D., et al. (2007). "Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals." Methods.Link

• Desai, N. C., et al. (2021).[9] "Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria." Molecules.[10][11][12][1][2][13][14][15]Link

• Kretschmer, D., et al. (2016). "Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents." Methods in Molecular Biology.Link

• RSC Medicinal Chemistry. (2021). "Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives." Link

Sources

• 1. Novel Antimicrobial Agents: Fluorinated 2-(3-(Benzofuran-2-yl) pyrazol-1-yl)thiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth, and its application in the in vitro antibacterial screening of phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. M07 A10 Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically 10th Edition Jean B. Pate | PDF [slideshare.net]
• 6. standards.globalspec.com [standards.globalspec.com]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. simpleshowoflove.weebly.com [simpleshowoflove.weebly.com]
• 9. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. Early stage efficacy and toxicology screening for antibiotics and enzyme inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of 3-Fluoro-5-Nitro-1H-Pyrazole for Biological Screening

Introduction: Strategic Derivatization of a Privileged Scaffold

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and kinase inhibitory effects.[3][4][5] The subject of this guide, 3-fluoro-5-nitro-1H-pyrazole, is a particularly attractive starting material for the generation of diverse chemical libraries for biological screening.

The strategic placement of its functional groups dictates its reactivity and potential for derivatization:

• The Nitro Group (-NO₂): This powerful electron-withdrawing group significantly acidifies the N-H proton of the pyrazole ring, facilitating N-alkylation and other N-functionalization reactions.[6] Furthermore, it strongly activates the pyrazole ring for nucleophilic aromatic substitution (SNAr), making the fluorine atom at the C3 position a prime site for displacement.[7]

• The Fluoro Group (-F): As an excellent leaving group in SNAr reactions on electron-deficient aromatic systems, the fluorine atom at C3 is the primary target for introducing a wide array of nucleophiles, thereby enabling the exploration of diverse chemical space.[8]

• The Pyrazole Core: The two nitrogen atoms offer multiple points for modification, although the acidity of the N1-H proton makes it the most probable site for initial derivatization under basic conditions.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of 3-fluoro-5-nitro-1H-pyrazole. It outlines detailed protocols for key chemical transformations and provides a framework for subsequent biological screening of the resulting compound library.

Chemical Derivatization Strategies and Protocols

The derivatization of 3-fluoro-5-nitro-1H-pyrazole can be systematically approached through several key reaction pathways. The following sections detail the rationale and step-by-step protocols for these transformations.

N-Alkylation of the Pyrazole Ring

N-alkylation is a fundamental strategy to introduce diverse lipophilic or functionalized side chains, which can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.[9] The acidic nature of the N-H proton in 3-fluoro-5-nitro-1H-pyrazole allows for straightforward deprotonation with a suitable base, followed by reaction with an alkylating agent.

Caption: General workflow for the N-alkylation of 3-fluoro-5-nitro-1H-pyrazole.

This protocol describes a general method for the N-alkylation of 3-fluoro-5-nitro-1H-pyrazole using an alkyl halide and sodium hydride.

Materials:

• 3-Fluoro-5-nitro-1H-pyrazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Alkyl halide (e.g., iodomethane, benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 3-fluoro-5-nitro-1H-pyrazole (1.0 eq) in anhydrous DMF, add sodium hydride (1.2 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture at 0 °C for 30 minutes. The evolution of hydrogen gas should cease, and the solution may become colored.

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[9]

• Upon completion, cool the reaction mixture to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-alkylated pyrazole.

Expert Insight: The choice of base and solvent is critical. While NaH in DMF is highly effective, for substrates with base-sensitive functional groups, milder conditions such as potassium carbonate (K₂CO₃) in acetone or acetonitrile can be employed.

Nucleophilic Aromatic Substitution (SNAr) at the C3 Position

The electron-withdrawing nitro group at C5 strongly activates the C3 position for nucleophilic attack, making the displacement of the fluoride ion a highly favorable process.[7] This reaction is a powerful tool for introducing a wide variety of functional groups, including amines, thiols, and alkoxides.

Caption: General workflow for the SNAr reaction at the C3 position.

This protocol provides a general procedure for the reaction of 3-fluoro-5-nitro-1H-pyrazole (or its N-alkylated derivatives) with primary or secondary amines.

Materials:

• 3-Fluoro-5-nitro-1H-pyrazole or N-alkylated derivative

• Primary or secondary amine (e.g., morpholine, piperidine, aniline)

• Potassium carbonate (K₂CO₃) or triethylamine (Et₃N)

• Anhydrous N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc)

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the 3-fluoro-5-nitropyrazole (1.0 eq) in DMF or DMAc, add the amine (1.2-1.5 eq) and a base such as K₂CO₃ (2.0 eq) or Et₃N (2.0 eq).

• Heat the reaction mixture to a temperature between 60-100 °C. The optimal temperature will depend on the nucleophilicity of the amine. Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization.

This protocol outlines the reaction with thiol nucleophiles to generate 3-thioether-substituted pyrazoles.

Materials:

• 3-Fluoro-5-nitro-1H-pyrazole or N-alkylated derivative

• Thiol (e.g., thiophenol, benzyl mercaptan)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Combine the 3-fluoro-5-nitropyrazole (1.0 eq), thiol (1.1 eq), and K₂CO₃ (2.0 eq) in DMF.[10]

• Stir the reaction mixture at room temperature to 80 °C, monitoring by TLC. Thiolate formation in situ facilitates the reaction.

• Once the reaction is complete, dilute with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

For the introduction of aryl or heteroaryl substituents at the C3 position, the Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method.[11] This typically requires the conversion of the C3-fluoro substituent to a more reactive C3-bromo or C3-iodo group.

Caption: Workflow for the Suzuki-Miyaura cross-coupling reaction.

A necessary precursor for the Suzuki-Miyaura coupling is the corresponding bromo-pyrazole.

Materials:

• 5-Nitro-1H-indazole (as a representative precursor for a nitrated azole)

• Bromine

• N,N-Dimethylformamide (DMF)

Procedure (adapted from a similar synthesis):

• Dissolve 5-nitro-1H-indazole in DMF.

• Slowly add a solution of bromine in DMF dropwise to the reaction mixture.[2]

• Stir the reaction at room temperature until completion (monitor by TLC).

• The product can be isolated by precipitation upon addition of water, followed by filtration and drying.

Note: This procedure is adapted from the synthesis of 3-bromo-5-nitro-1H-indazole and may require optimization for 3-bromo-5-nitro-1H-pyrazole.

This protocol describes a general procedure for the coupling of 3-bromo-5-nitro-1H-pyrazole with an arylboronic acid.

Materials:

• 3-Bromo-5-nitro-1H-pyrazole (or its N-alkylated derivative)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., 1,4-dioxane, toluene, DME), often with water as a co-solvent

Procedure:

• In a reaction vessel, combine 3-bromo-5-nitro-1H-pyrazole (1.0 eq), the arylboronic acid (1.2-1.5 eq), the palladium catalyst (0.02-0.05 eq), and the base (2.0-3.0 eq).

• Add the solvent system and degas the mixture by bubbling with an inert gas for 15-20 minutes.

• Heat the reaction mixture under an inert atmosphere at 80-110 °C for 4-24 hours, monitoring by TLC.

• After completion, cool the reaction, dilute with water, and extract with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Reduction of the Nitro Group and Subsequent Derivatization

Reduction of the nitro group to an amine provides a valuable synthetic handle for further diversification, most commonly through amide bond formation.[12]

Catalytic hydrogenation is a clean and efficient method for this transformation.[13]

Materials:

• Nitro-pyrazole derivative

• Palladium on carbon (Pd/C), 10%

• Ethanol or Methanol

• Hydrogen gas source

Procedure:

• Dissolve the nitro-pyrazole derivative in ethanol or methanol in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst (typically 5-10 mol%).

• Subject the mixture to a hydrogen atmosphere (e.g., by using a balloon filled with hydrogen or a hydrogenation apparatus) and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of celite to remove the catalyst, washing the pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the aminopyrazole derivative, which is often used in the next step without further purification.

The resulting aminopyrazole can be readily coupled with carboxylic acids to form amides.

Materials:

• Aminopyrazole derivative

• Carboxylic acid

• Coupling agent (e.g., HATU, HBTU, EDC/HOBt)

• Base (e.g., DIPEA, Et₃N)

• Anhydrous DMF or DCM

Procedure:

• Dissolve the aminopyrazole (1.0 eq), carboxylic acid (1.1 eq), and coupling agent (1.2 eq) in DMF or DCM.

• Add the base (2.0-3.0 eq) and stir the reaction at room temperature for 4-24 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction with water and extract with an organic solvent.

• Wash the organic layer with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

Quantitative Data Summary

Derivatization Strategy	Key Reagents	Typical Solvents	Temperature Range (°C)	General Yield Range
N-Alkylation	NaH, K₂CO₃, Alkyl halide	DMF, Acetone	0 - RT	60-95%
SNAr with Amines	Amine, K₂CO₃, Et₃N	DMF, DMAc	60-100	50-90%
SNAr with Thiols	Thiol, K₂CO₃	DMF	RT - 80	65-95%
Suzuki-Miyaura Coupling	Arylboronic acid, Pd catalyst, Base	Dioxane/H₂O, Toluene	80-110	40-85%
Nitro Reduction	H₂, Pd/C	Ethanol, Methanol	RT	>90%
Amide Coupling	Carboxylic acid, Coupling agent, Base	DMF, DCM	RT	60-90%

Biological Screening Protocols

Once a library of 3-fluoro-5-nitro-1H-pyrazole derivatives has been synthesized, a systematic biological screening cascade can be implemented to identify compounds with desired activities.

Anticancer Activity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[14]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT-116 for colon cancer)[3]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds (typically in a dose-response manner) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• After the incubation period, remove the medium and add fresh medium containing MTT solution.

• Incubate for 2-4 hours at 37 °C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the MTT-containing medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) values for each compound.

Kinase Inhibition Assays

Many pyrazole derivatives are known to be kinase inhibitors.[15] A primary screen can be performed to identify compounds that inhibit the activity of a specific kinase or a panel of kinases.

This is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.

Materials:

• Kinase of interest

• Kinase-specific substrate

• ATP

• Test compounds in DMSO

• ADP-Glo™ Kinase Assay kit (Promega)

Procedure:

• Set up the kinase reaction in a 96-well plate containing the kinase, substrate, ATP, and the test compound at various concentrations.

• Incubate the reaction at the optimal temperature for the kinase.

• Stop the kinase reaction and measure the amount of ADP produced by following the manufacturer's protocol for the ADP-Glo™ assay.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of kinase inhibition and determine the IC₅₀ values.

Antimicrobial Activity Screening

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[6]

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• Test compounds in DMSO

• Positive control antibiotics/antifungals

Procedure:

• Prepare a serial dilution of the test compounds in a 96-well plate using the appropriate broth medium.

• Inoculate each well with a standardized suspension of the microorganism.

• Incubate the plate at the optimal growth temperature for the microorganism for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• Determine the MIC by visual inspection for the lowest concentration of the compound that shows no visible growth.

Conclusion

The 3-fluoro-5-nitro-1H-pyrazole scaffold is a versatile starting point for the development of novel bioactive molecules. The synthetic protocols outlined in this guide provide a robust framework for creating a diverse library of derivatives through N-alkylation, nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and further functionalization of the reduced nitro group. The subsequent biological screening protocols offer a systematic approach to identifying promising lead compounds for further drug discovery and development efforts. By combining strategic chemical synthesis with targeted biological evaluation, researchers can effectively explore the therapeutic potential of this privileged heterocyclic system.

References

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

• ACS Publications. (2024). Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. Wordpress. [Link]

• NIH. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. NIH. [Link]

• ResearchGate. (2002). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. ResearchGate. [Link]

• ACS Publications. (2023). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. [Link]

• NIH. (2018). Concerted Nucleophilic Aromatic Substitution Reactions. PMC. [Link]

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• ResearchGate. (2014). 2.1.5. N -Alkylation of Pyrazole: Reaction in an Ionic Liquid. ResearchGate. [Link]

• MDPI. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

• ACS Publications. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega. [Link]

• NIH. (2023). Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. NIH. [Link]

• NIH. (2022). Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• SRR Publications. (2023). Pyrazoles as anticancer agents: Recent advances. SRR Publications. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. [Link]

• MDPI. (2023). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

• MDPI. (2016). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

• Semantic Scholar. (2018). Microwave-promoted Heck and Suzuki coupling reactions of new 3-(5- bromobenzofuranyl)pyrazole in aqueous media. Semantic Scholar. [Link]

• Arkivoc. (2018). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Arkivoc. [Link]

• ResearchGate. (2017). What is the easy method to reduce nitro group to amine group other than using Pd/C catalyst?. ResearchGate. [Link]

• ACS Publications. (1998). Pyrazoles. 19. Selective thermolysis reactions of bromo-1-nitro-1H-pyrazoles. Formation of 3-nitro-1H- vs. 4-nitro-1H-pyrazoles. The Journal of Organic Chemistry. [Link]

• NIH. (2015). Current status of pyrazole and its biological activities. PMC. [Link]

• Arkivoc. (2009). Recent developments in aminopyrazole chemistry. Arkivoc. [Link]

• Connect Journals. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. [Link]

• Samara Journal of Science. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Samara Journal of Science. [Link]

• ResearchGate. (2022). (PDF) Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. ResearchGate. [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia. [Link]

• ChemRxiv. (2020). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]

• NIH. (2024). A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells. PMC. [Link]

• ResearchGate. (2016). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. ResearchGate. [Link]

• Google Patents. (n.d.). CN104844567A - A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid.

• PubMed. (2024). Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols. PubMed. [Link]

• NIH. (2023). Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode. PMC. [Link]

• ResearchGate. (n.d.). Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK.... ResearchGate. [Link]

• MDPI. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. MDPI. [Link]

• NIH. (2021). Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. PMC. [Link]

• NIH. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. NIH. [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 3. srrjournals.com [srrjournals.com]
• 4. hpxia.xmu.edu.cn [hpxia.xmu.edu.cn]
• 5. connectjournals.com [connectjournals.com]
• 6. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tcichemicals.com [tcichemicals.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting regioselectivity in Knorr pyrazole synthesis

Precision Pyrazole Synthesis Support Center Topic: Troubleshooting Regioselectivity in Knorr Pyrazole Synthesis Audience: Medicinal Chemists & Process Development Scientists

Introduction: The Isomer Trap

In drug discovery—particularly for kinase inhibitors (e.g., Celecoxib, Ruxolitinib)—the pyrazole ring is a privileged scaffold.[1] However, the Knorr synthesis (condensation of hydrazine derivatives with 1,3-dicarbonyls) is notoriously prone to producing regioisomeric mixtures (1,3- vs. 1,5-substituted isomers).[1]

Separating these isomers via chromatography is often difficult due to similar polarity. The goal of this guide is to move you from "separation" to "controlled synthesis" by manipulating the kinetics and thermodynamics of the reaction.

Module 1: Mechanistic Diagnostics (The "Why")

Before changing conditions, you must diagnose the competing forces.[1] The Knorr reaction outcome is a battle between Nucleophilicity (Hydrazine) and Electrophilicity (Dicarbonyl).[1]

The Nucleophile-Electrophile Matrix

Use this logic gate to predict your major isomer under neutral conditions.

Component	Variable	Kinetic Driver
Hydrazine	Alkyl -Hydrazine ( )	The substituted nitrogen ( ) is more nucleophilic (inductive effect).[1]
Hydrazine	Aryl -Hydrazine ( )	The terminal nitrogen ( ) is more nucleophilic (lone pair on is delocalized).[1]
Dicarbonyl	Sterics	Attack occurs at the least hindered carbonyl.[1]
Dicarbonyl	Electronics ( , )	Attack occurs at the most electron-deficient carbonyl (unless hydrated).[1]

The Bifurcation Pathway

The following diagram illustrates the critical decision point: the formation of the hydrazone intermediate . Once the hydrazone forms, the cyclization is usually rapid; thus, regioselectivity is determined in the first step (kinetic control) or by the equilibration of the hydrazone (thermodynamic control).[1]

Caption: Mechanistic bifurcation in Knorr synthesis. The initial nucleophilic attack dictates the regioisomer unless conditions allow for equilibration (thermodynamic control).[1]

Module 2: Troubleshooting by Substrate Class

Scenario A: The Fluorinated Substrate ( -Diketones)

Issue: You are reacting a trifluoromethyl-1,3-diketone with a hydrazine, and getting a mixture or the wrong isomer.[1] Cause: The Carbonyl adjacent to the

is highly electrophilic, but it often exists as a hydrate or hemiacetal in solution, masking its reactivity.[1]

Q: How do I force the reaction to the 5-trifluoromethyl isomer? A: Standard ethanol reflux is often insufficient.[1] Switch to Fluorinated Alcohols . Solvents like 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) are hydrogen-bond donors (HBD) but poor nucleophiles.[1] They activate the carbonyl without competing for it, and they stabilize the specific transition state leading to the 5-substituted pyrazole.[1]

• Protocol:

  • Dissolve diketone (1.0 eq) in HFIP (0.5 M).

  • Add hydrazine (1.1 eq) dropwise at 0°C.

  • Stir at RT for 2–4 hours.

  • Result: Literature indicates regioselectivity can jump from 60:40 (in EtOH) to >95:5 (in HFIP) [1, 2].[1]

Scenario B: The "Steric Clash" (Bulky R-Groups)

Issue: Both the hydrazine substituent (e.g., t-Butyl) and one side of the diketone are bulky.[1] Cause: Steric hindrance overrides electronic factors. The substituted nitrogen (

) cannot approach the hindered carbonyl.[1]

Q: Can I overcome steric control to get the "crowded" isomer? A: Rarely via direct Knorr synthesis.[1] You must switch to a Stepwise Strategy . Instead of a diketone, use an Enaminone or Alkynone .

• The Enaminone Route:

  • Convert the diketone to an enaminone (using DMF-DMA).

  • The enaminone "locks" the regiochemistry because the hydrazine

    (terminal) will exclusively attack the carbon bearing the leaving group ( ) via transamination.[1]

  • Cyclization follows, yielding a single isomer.

Module 3: Process Optimization & Solvents

If you cannot change your substrate, manipulate the environment.[1]

Parameter	Adjustment	Effect on Regioselectivity
Solvent Polarity	Switch EtOH HFIP or TFE	Strongly favors 5-substituted isomer (for aryl hydrazines). Increases rate via H-bonding activation.
pH (Acidity)	Add HCl or AcOH	Protonation of the hydrazine reduces the nucleophilicity of the substituted nitrogen ( ) more than the terminal .[1] This can invert selectivity compared to neutral conditions.
Temperature	-78°C vs Reflux	Low temp favors the Kinetic product (fastest attack).[1] High temp favors the Thermodynamic product (most stable pyrazole).[1]

Module 4: Analytical Validation (Prove Your Structure)

Never rely solely on LCMS; regioisomers have identical masses.

Q: What is the definitive way to distinguish 1,3- vs 1,5-isomers? A: 1D-NOE (Nuclear Overhauser Effect) or HMBC .

The NOE Checklist

Irradiate the N-Substituent (e.g., N-Methyl) protons.[1]

• Observation A: You see an NOE enhancement of the C5-Substituent (e.g., Phenyl protons).[1]

• Observation B: You see NOE enhancement of the C4-H (pyrazole ring proton) only.[1]

Analytical Workflow Diagram

Caption: Standard validation workflow using NOE spectroscopy to determine pyrazole regiochemistry.

References

• Fustero, S., et al. (2008).[1] "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs." Journal of Organic Chemistry. Link[1]

• Deng, X., & Mani, N. S. (2008).[1][2] "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins." Journal of Organic Chemistry. Link[1]

• Elguero, J. (2000).[1] "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II. (Fundamental review on pyrazole tautomerism and synthesis).

• Gosselin, F., et al. (2010).[1] "Regioselective Synthesis of 1-Alkyl-3-haloalkylpyrazoles." Journal of Organic Chemistry. Link[1]

Sources

• 1. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Technical Support Center: Challenges in the Nitration of Fluorinated Pyrazoles

Welcome to our dedicated technical support center for chemists and researchers navigating the complexities of fluorinated pyrazole chemistry. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges encountered during the electrophilic nitration of these unique heterocyclic systems. Our goal is to equip you with the scientific understanding and practical solutions necessary for successful and reproducible outcomes in your research and development endeavors.

Introduction: The Dichotomy of Fluorine in Pyrazole Nitration

The incorporation of fluorine into pyrazole scaffolds is a widely adopted strategy in medicinal and agrochemical research to enhance metabolic stability, binding affinity, and lipophilicity.[1][2][3] However, the unique electronic properties of fluorine introduce distinct challenges during subsequent synthetic transformations, particularly electrophilic aromatic substitution reactions like nitration.

Fluorine exerts a dual electronic influence: a powerful electron-withdrawing inductive effect (-I) and a moderate electron-donating resonance effect (+M).[4][5][6] This dichotomy can lead to unpredictable reactivity and regioselectivity, often complicating the synthesis of desired nitrofluorinated pyrazole derivatives. This guide will dissect these challenges and provide actionable, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: Why is the nitration of my fluorinated pyrazole sluggish or failing to proceed?

A1: The primary reason for low reactivity is the strong deactivating effect of the fluorine substituent on the pyrazole ring. The highly electronegative fluorine atom withdraws electron density through the sigma bond network (inductive effect), making the pyrazole ring less nucleophilic and therefore less reactive towards electrophiles like the nitronium ion (NO₂⁺).[7][8] In strongly acidic media, protonation of the pyrazole ring further deactivates it, making nitration even more challenging.[9][10]

Q2: I'm observing a mixture of regioisomers. How can I control the position of nitration on the fluorinated pyrazole ring?

A2: Regioselectivity is a common hurdle. While electrophilic substitution on unsubstituted pyrazole typically occurs at the C4 position[11][12], the directing effects of fluorine and other substituents can lead to mixtures. Fluorine, like other halogens, is an ortho-para director in electrophilic aromatic substitution due to its ability to donate a lone pair of electrons through resonance.[5] However, the strong inductive effect can complicate this. The choice of nitrating agent and reaction conditions is crucial for controlling the outcome.[13][14]

Q3: Are there any common side reactions to be aware of during the nitration of fluorinated pyrazoles?

A3: Yes, depending on the substituents and reaction conditions, several side reactions can occur. If other halogens are present, for instance, nitrodebromination has been observed.[15] Over-nitration is also a possibility if the reaction conditions are too harsh or the substrate is sufficiently activated. Furthermore, if your pyrazole has other aromatic substituents, such as a phenyl group, nitration may occur on that ring instead of, or in addition to, the pyrazole ring.[14]

Q4: Can the position of the fluorine atom on the pyrazole ring influence the nitration outcome?

A4: Absolutely. The proximity of the fluorine atom to the reaction center will have a significant impact due to the distance-dependent nature of the inductive effect. A fluorine atom at C3 or C5 will have a more pronounced deactivating effect on the ring compared to a fluorine atom further away on a substituent. This proximity can also influence the regioselectivity of the nitration.

Troubleshooting Guide

Problem 1: Low to No Conversion

Symptoms:

• Starting material is largely unreacted after the specified reaction time.

• TLC or LC-MS analysis shows minimal product formation.

Causality Analysis: The combination of the electron-withdrawing fluorine atom and the inherent electron-deficient nature of the pyrazole ring leads to a highly deactivated system. Standard nitration conditions (e.g., HNO₃/H₂SO₄) may not be sufficiently potent to overcome this deactivation.

Solutions:

• Increase the Potency of the Nitrating Agent:

  • Fuming Nitric Acid/Oleum: For highly deactivated substrates, a more potent nitrating system like fuming nitric acid in oleum (fuming sulfuric acid) can be employed. This increases the concentration of the active electrophile, the nitronium ion.[16]

  • Acetyl Nitrate: Prepared in situ from nitric acid and acetic anhydride, acetyl nitrate can be an effective nitrating agent for moderately deactivated systems.[13][14]

• Alternative Nitration Strategies:

  • N-Nitropyrazoles: The use of N-nitropyrazole-based reagents has emerged as a powerful and often milder alternative for nitrating a wide range of aromatics.[17][18] These reagents can be particularly useful for sensitive substrates.

Experimental Protocol: Nitration of a Deactivated Fluorinated Pyrazole

Parameter	Condition	Rationale
Nitrating Agent	Fuming HNO₃ / 20% Oleum	Maximizes the concentration of the nitronium ion to overcome the deactivation by the fluorine substituent.[16]
Temperature	0 °C to room temperature (gradual)	Initial cooling helps to control the exothermic reaction, followed by a gradual warming to drive the reaction to completion.
Reaction Time	2-12 hours	Monitor by TLC or LC-MS to determine the optimal reaction time and avoid potential side reactions.
Work-up	Careful quenching on ice	Essential for safely neutralizing the strong acid and precipitating the product.

Problem 2: Poor Regioselectivity

Symptoms:

• Formation of multiple nitro-isomers, as evidenced by ¹H NMR, ¹⁹F NMR, or chromatographic analysis.

• Difficulty in isolating the desired regioisomer.

Causality Analysis: The regiochemical outcome of the nitration is a delicate balance between the directing effects of the fluorine atom and any other substituents on the pyrazole ring, as well as steric hindrance. The choice of nitrating agent and solvent can significantly influence this balance.

Solutions:

• Solvent Effects: The use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), has been shown to dramatically improve regioselectivity in pyrazole synthesis and can be explored in subsequent functionalization reactions.

• Bulky Nitrating Agents: While not a common strategy, exploring bulkier nitrating agents could potentially enhance selectivity by favoring attack at the most sterically accessible position.

• Directed Ortho-Metalation (DoM): For certain substrates, a DoM strategy followed by quenching with an electrophilic nitrating agent can provide excellent regiocontrol, although this is a multi-step process.

Troubleshooting Workflow for Regioselectivity

Caption: Decision workflow for troubleshooting poor regioselectivity.

Problem 3: Unwanted Side Reactions

Symptoms:

• Formation of unexpected byproducts.

• Evidence of degradation of the starting material or product.

• Nitration occurring on a different part of the molecule (e.g., a phenyl substituent).

Causality Analysis: Harsh reaction conditions, such as high temperatures and strongly acidic media, can promote side reactions. The electronic nature of other substituents on the pyrazole ring can also dictate the site of nitration.

Solutions:

• Milder Reaction Conditions:

  • Lower the reaction temperature to minimize thermal degradation and unwanted side reactions.

  • Reduce the reaction time to prevent over-reaction.

• Selective Nitrating Agents:

  • For C4-Nitration of Phenylpyrazoles: Acetyl nitrate often favors nitration on the pyrazole ring.[13][14]

  • For Phenyl Ring Nitration: A mixture of nitric and sulfuric acids typically favors nitration on the phenyl ring of a phenylpyrazole.[13][14]

Data Summary: Regioselectivity in the Nitration of 1-Phenylpyrazole

Reagent	Conditions	Major Product	Reference
HNO₃ / H₂SO₄	12°C	1-(p-nitrophenyl)pyrazole	[13]
HNO₃ / Ac₂O	0°C	4-nitro-1-phenylpyrazole	[13]

Reaction Mechanism: Electrophilic Nitration of Pyrazole

Caption: General mechanism for the electrophilic nitration of pyrazoles.

Concluding Remarks

The nitration of fluorinated pyrazoles presents a formidable yet surmountable challenge in synthetic chemistry. A thorough understanding of the electronic interplay of the fluorine substituent and the pyrazole ring is paramount. By systematically evaluating reaction conditions and selecting the appropriate nitrating agent, researchers can navigate the complexities of reactivity and regioselectivity to achieve their desired synthetic targets. This guide serves as a foundational resource, and we encourage continuous exploration of the literature for novel methodologies in this evolving field.

References

• Al-dujaili, A. H., & Al-Azawi, K. F. (2018). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. Journal of Chemical Research, 42(5), 234-237.
• Eberhardt, W. H. (1965). The Activating Effect of Fluorine in Electrophilic Aromatic Substitution.

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• Ashenhurst, J. (2017). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Activating and Deactivating Groups. Retrieved from [Link]

• Burton, A. G., Katritzky, A. R., Konya, M., & Tarhan, H. O. (1974). The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXXVI. The nitration of some 1-phenylpyrazoles. Journal of the Chemical Society, Perkin Transactions 2, (3), 389-393.

• SlideShare. (2018). Pyrazole. Retrieved from [Link]

• Scribd. (n.d.). Complete Electrophilic Substitution Reactions Pyrazole. Retrieved from [Link]

• Wang, H., et al. (2022).

• Chemistry Stack Exchange. (2017). Why is fluorine deactivating while OH is not?. Retrieved from [Link]

• ResearchGate. (2022). Nitropyrazoles (review). Retrieved from [Link]

• Finar, I. L., & Hurlock, R. J. (1957). Nitration of 3-methyl-1,5-diphenylpyrazole and related compounds. Journal of the Chemical Society C: Organic, 3024-3029.
• Zhang, Y., et al. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 26(17), 5289.
• Wang, H., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent.

• ResearchGate. (2021). Selective Incorporation of Fluorine in Pyrazoles. Retrieved from [Link]

• Mykhailiuk, P. K. (2021). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670-1715.
• Stanković, S., et al. (2022). Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. Molecules, 27(15), 4983.

• International Journal of Biomedical Investigation. (2021). Synthesis of Pyrazole Derivative Incorporating Fluorine in the Aromatic Substitution for Physiological and Pharmacological Studi. Retrieved from [Link]

• ResearchGate. (2020). Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. Retrieved from [Link]

• Austin, M. W., Blackborow, J. R., Ridd, J. H., & Smith, B. V. (1965). The Kinetics and Mechanism of Heteroaromatic Nitration. Part 11. Pyrazole and Imidazole. Journal of the Chemical Society, 1051.
• Gomaa, A. M., & Ali, M. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6530.

• OUCI. (n.d.). Selective Incorporation of Fluorine in Pyrazoles. Retrieved from [Link]

• Sosnovskikh, V. Y., et al. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Activating and Deactivating Groups - Chemistry Steps [chemistrysteps.com]
• 9. ijpp.edwiserinternational.com [ijpp.edwiserinternational.com]
• 10. 188. The kinetics and mechanism of heteroaromatic nitration. Part II. Pyrazole and imidazole - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 11. eguru.rrbdavc.org [eguru.rrbdavc.org]
• 12. scribd.com [scribd.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Nitration of 3-methyl-1,5-diphenylpyrazole and related compounds - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC [pmc.ncbi.nlm.nih.gov]

improving yield and purity of 3-fluoro-5-nitro-1H-pyrazole

Technical Support Center: Optimization of 3-Fluoro-5-nitro-1H-pyrazole Synthesis

Executive Summary & Core Challenge

Synthesizing 3-fluoro-5-nitro-1H-pyrazole (and its tautomer, 5-fluoro-3-nitro-1H-pyrazole) is a high-stakes challenge in heterocyclic chemistry. The electron-deficient nature of the nitropyrazole ring makes the diazonium intermediate highly unstable and prone to nucleophilic attack by water (hydrolysis) or self-coupling (azo dye formation).

The Core Problem: Standard Balz-Schiemann conditions (aqueous NaNO₂/HBF₄) often fail for this substrate, resulting in yields <30% and products contaminated with 3-hydroxy-5-nitropyrazole (phenolic impurity) and tarry azo oligomers.

The Solution: This guide transitions your workflow from "aqueous diazotization" to anhydrous or semi-anhydrous fluorodediazoniation using HF-Pyridine (Olah's Reagent) or non-aqueous nitrite esters, significantly suppressing hydrolysis and improving thermal control.

Critical Safety Directive (Read Before Experimentation)

WARNING: ENERGETIC MATERIAL RISK

• High Energy Potential: Nitropyrazoles are precursors to energetic materials. The diazonium intermediate is shock-sensitive.

• Thermal Runaway: The decomposition of the diazonium salt releases

  gas rapidly. If the reaction vessel is sealed or heated too quickly, it will over-pressurize.

• HF Danger: This protocol uses Hydrogen Fluoride (HF) sources.[1] Calcium gluconate gel must be immediately available.

Optimized Synthesis Workflow

The following workflow replaces standard aqueous protocols to maximize yield.

Caption: Figure 1 illustrates the optimized pathway using HF-Pyridine to minimize water content, preventing hydrolysis of the sensitive diazonium intermediate.

Troubleshooting Guide & FAQs

Category A: Low Yield & Incomplete Conversion

Q1: I am getting yields below 30%. The major byproduct is a white solid that isn't my product. What is it?

• Diagnosis: You are likely producing 3-hydroxy-5-nitropyrazole . This occurs when water competes with the fluoride ion to attack the diazonium cation.

• The Fix:

  • Switch Solvent: Move from aqueous HBF₄ to HF-Pyridine (Olah's Reagent) . The high concentration of fluoride and lower water activity favors fluorination over hydrolysis.

  • Order of Addition: Add solid NaNO₂ to the amine/HF-Pyridine mixture. Do not dissolve NaNO₂ in water first.

  • Dry Reagents: Dry your starting material (3-amino-5-nitropyrazole) thoroughly. Even 1% water content can divert 10% of your yield to the hydroxy impurity.

Q2: My reaction turns into a black tar during the heating step. Why?

• Diagnosis: This is "azo coupling" or uncontrolled thermal decomposition. The diazonium salt is reacting with unreacted amine (coupling) or polymerizing.

• The Fix:

  • Stoichiometry Check: Ensure you use 1.1 to 1.5 equivalents of the nitrosating agent (NaNO₂ or t-Butyl Nitrite). You must consume all the amine before heating.

  • Starch-Iodide Test: Verify excess nitrous acid (turns paper blue/black) before starting the thermal decomposition.

  • Ramp Rate: Do not heat rapidly. Allow the reaction to warm from -10°C to Room Temperature (RT) naturally. Only apply external heat (40-50°C) if

    evolution ceases but diazonium remains.

Category B: Purity & Isolation[2]

Q3: How do I separate the 3-hydroxy impurity from the 3-fluoro product? Column chromatography is difficult.

• Expert Insight: You can exploit the acidity difference (

  ).

  • 3-Hydroxy-5-nitropyrazole has a phenolic OH and is significantly more acidic (

    ).

  • 3-Fluoro-5-nitro-1H-pyrazole is less acidic (

    , NH proton only).

• Protocol:

  • Dissolve the crude mixture in Ethyl Acetate.

  • Wash with Sodium Bicarbonate (NaHCO₃) solution (pH ~8.5).

  • Result: The hydroxy impurity will deprotonate and move into the aqueous layer. The fluoro-product will remain in the organic layer.

  • Note: Do not use strong base (NaOH), or you will deprotonate both.

Q4: The product is co-eluting with a yellow impurity.

• Diagnosis: This is likely 3-nitro-5-chloro-1H-pyrazole (if HCl was used) or a nitropyrazole dimer.

• The Fix:

  • Avoid Halides: Ensure no HCl or chloride salts are present in the matrix. Chloride is a better nucleophile than fluoride and will displace the diazo group preferentially. Use only fluoride-based acids (HF, HBF₄).

Mechanistic Deep Dive: The Impurity Tree

Understanding why the reaction fails is the key to fixing it. The diagram below maps the fate of the diazonium intermediate.

Caption: Figure 2 highlights that water exclusion (Pathway B) and complete amine conversion (Pathway C) are critical for maximizing Pathway A.

Quantitative Data: Solvent System Comparison

The following table summarizes expected outcomes based on the solvent system used.

Solvent System	Fluoride Source	Typical Yield	Primary Impurity	Notes
Water (Traditional)	HBF₄ (aq)	15 - 35%	Hydroxy-pyrazole	High hydrolysis rate due to water solvent.
HF-Pyridine	HF-Pyridine (Olah)	55 - 75%	Trace Tars	Recommended. Anhydrous conditions suppress hydrolysis.
Ionic Liquid	[BMIM][BF₄]	40 - 60%	Variable	Good for thermal stability, but workup is difficult.
Ether/BF₃	t-Butyl Nitrite / BF₃	45 - 65%	3-H-pyrazole	"Non-aqueous diazotization." Good alternative if HF is unavailable.

References

• Thieme Chemistry. (2000). Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 8b. "Introduction of Fluorine via Diazonium Compounds (Fluorodediazoniation)."

• National Institutes of Health (NIH). (2023). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones. (Discusses nitropyrazole precursors and stability).

• Fisher Scientific. (2021). Safety Data Sheet: 5-Nitro-1H-pyrazole.

• Organic Chemistry Portal. (2023). Balz-Schiemann Reaction.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Catalyst Selection for Functionalizing the 3-fluoro-5-nitro-1H-pyrazole Ring

Welcome to the technical support center for advanced heterocyclic chemistry. This guide provides specialized troubleshooting advice and frequently asked questions (FAQs) for researchers, medicinal chemists, and drug development professionals working on the functionalization of the 3-fluoro-5-nitro-1H-pyrazole scaffold. This electron-deficient heterocyclic system presents unique challenges and opportunities in catalyst selection and reaction optimization. This document is designed to provide not just protocols, but the underlying chemical logic to empower you to make informed decisions in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the foundation for troubleshooting and experimental design.

Q1: Why is catalyst selection so critical for the 3-fluoro-5-nitro-1H-pyrazole ring?

A1: The electronic nature of this specific pyrazole is the primary challenge. The ring is heavily influenced by two powerful electron-withdrawing groups (EWGs): the nitro group at the C5 position and the fluoro group at the C3 position. This has several consequences:

• Deactivated Ring System: The electron deficiency makes the pyrazole core less nucleophilic and can hinder oxidative addition steps in many catalytic cycles, particularly for C-H activation.[1]

• Acidic Protons: The N1-H proton is highly acidic. More importantly, the C4-H proton is significantly acidified by the adjacent C5-nitro group, making it a potential site for deprotonation or direct functionalization but also a point of catalyst inhibition or undesired side reactions.[1]

• Regioselectivity: Directing a reaction to a specific position (C4 or N1) requires careful control. The choice of catalyst, ligand, and base will determine which site is addressed, as they modulate the steric and electronic environment of the catalytic complex.[2][3]

Q2: What are the primary catalytic methods for creating new C-C and C-N bonds on this pyrazole?

A2: The most robust and widely applied methods are transition-metal-catalyzed cross-coupling reactions.[4] For this specific scaffold, you will most likely be working with a C4-halogenated (e.g., 4-bromo- or 4-iodo-) derivative for coupling. The main reactions include:

• Palladium-Catalyzed Suzuki-Miyaura Coupling: For forming C-C bonds by coupling the C4 position with boronic acids or their esters.[5][6][7]

• Palladium-Catalyzed Buchwald-Hartwig Amination: For forming C-N bonds by coupling the C4 position with a wide range of primary and secondary amines.[8][9]

• Copper-Catalyzed Ullmann-type Reactions: A classical but still relevant method for C-N bond formation, which can sometimes be effective where palladium systems fail, albeit often requiring harsher conditions.[9][10]

• Palladium-Catalyzed C-H Activation: For directly functionalizing the C4-H bond, which is an advanced, atom-economical strategy that avoids pre-halogenation steps.[4][11][12]

Q3: Do I need to protect the N-H group on the pyrazole ring before attempting a cross-coupling reaction?

A3: It is highly recommended. The N-H proton is acidic and can interfere with cross-coupling reactions in several ways:

• Base Consumption: It will react with the base, altering the stoichiometry and potentially reducing the efficacy of the reaction.

• Catalyst Inhibition: The pyrazole nitrogen can coordinate to the palladium or copper center, leading to inactive catalyst species or catalyst poisoning.[6]

• Side Reactions: The unprotected N-H can compete in coupling reactions, especially in Buchwald-Hartwig aminations, potentially leading to dimerization or polymerization.[13][14] Common protecting groups like trityl (Tr), tert-butyloxycarbonyl (Boc), or a simple benzoyl group can be employed and are typically stable to the coupling conditions.

Section 2: Troubleshooting Guide: Palladium-Catalyzed Reactions

This section provides in-depth, issue-specific guidance in a question-and-answer format.

Issue 1: Low or No Conversion in Suzuki-Miyaura Coupling

Q: I am attempting to couple an arylboronic acid at the C4-bromo position of my N-protected 3-fluoro-5-nitro-1H-pyrazole, but I see only starting material. What are the first things I should check?

A: Low conversion in Suzuki couplings with electron-deficient heterocycles is a common problem. The issue often lies in a slow or stalled catalytic cycle. Here is a systematic approach to troubleshooting.

Causality & Solution Workflow:

• Assess the Catalyst/Ligand System: The oxidative addition of an electron-poor aryl halide to Pd(0) can be slow. You need a highly active catalyst.

  • Expert Insight: Switch from older catalyst systems (e.g., Pd(PPh₃)₄) to modern palladium precatalysts (like G2 or G4 Buchwald precatalysts) paired with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos).[13] These ligands promote both the oxidative addition and the rate-limiting reductive elimination steps.

• Evaluate the Base and Solvent: The choice of base is critical and solvent-dependent.

  • Expert Insight: An inadequate base will not efficiently promote the transmetalation step. For polar aprotic solvents like dioxane or DMF, strong inorganic bases like Cs₂CO₃ or K₃PO₄ are excellent choices.[13] Ensure your solvent is rigorously anhydrous and degassed; oxygen can deactivate the Pd(0) catalyst.

• Check Boronic Acid Quality: Boronic acids can degrade over time through dehydration to form boroxines.

  • Expert Insight: Use freshly purchased boronic acid or verify its purity. If degradation is suspected, consider converting it to a more stable potassium trifluoroborate salt or a pinacol ester.[7]

Component	Recommendation	Rationale
Aryl Halide	4-Iodo > 4-Bromo >> 4-Chloro	C-I bond is weakest, facilitating faster oxidative addition.
Pd Precatalyst	XPhos Pd G2 or G3 (1-3 mol%)	Air-stable, reliably generates the active Pd(0) species.
Ligand	XPhos or SPhos (1.1-1.2 eq. to Pd)	Bulky, electron-rich ligands accelerate key catalytic steps.
Base	K₃PO₄ or Cs₂CO₃ (2.0-3.0 equiv)	Strong, non-nucleophilic bases effective in polar solvents.
Solvent	1,4-Dioxane / H₂O (e.g., 10:1) or Toluene	Anhydrous and thoroughly degassed.
Temperature	80-110 °C	Often required for activating electron-deficient substrates.

• To an oven-dried reaction vial, add the N-protected 4-halo-3-fluoro-5-nitro-1H-pyrazole (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium precatalyst (e.g., XPhos Pd G2, 2 mol%), and the base (e.g., K₃PO₄, 2.5 equiv).

• Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add the anhydrous, degassed solvent (e.g., 1,4-dioxane) via syringe.

• Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Stir the reaction mixture for 12-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Issue 2: Decomposition and Side Reactions in Buchwald-Hartwig Amination

Q: I am trying a Buchwald-Hartwig amination at the C4-position, but I'm getting a complex mixture of products, low yield of the desired amine, and significant starting material decomposition. What is causing this?

A: This scenario is common when functionalizing highly electron-deficient rings like 3-fluoro-5-nitro-1H-pyrazole. The combination of a strong base and elevated temperatures required for the coupling can lead to decomposition or side reactions.[13]

Causality & Solution Workflow:

• Re-evaluate the Base: Strong alkoxide bases like sodium tert-butoxide (NaOtBu), while common, can be too harsh. The nitro group makes the pyrazole ring susceptible to nucleophilic aromatic substitution (SNAᵣ) or other degradation pathways promoted by strong nucleophiles/bases at high temperatures.

  • Expert Insight: Screen weaker, non-nucleophilic carbonate or phosphate bases (Cs₂CO₃, K₃PO₄). These are often sufficient to deprotonate the amine for the catalytic cycle but are less likely to attack the pyrazole ring directly.[13]

• Optimize the Temperature: High temperatures accelerate not only the desired reaction but also decomposition.

  • Expert Insight: Once you have a promising catalyst/ligand/base combination, try running the reaction at the lowest possible temperature that still affords a reasonable reaction rate (e.g., start at 80 °C instead of 110 °C).

• Consider Catalyst Inhibition: Amines, especially certain heterocyclic amines, can act as ligands for the palladium center, leading to catalyst inhibition.

  • Expert Insight: Ensure you are using a sufficiently bulky and electron-rich phosphine ligand (e.g., BrettPhos, Josiphos). These ligands bind tightly to the palladium, preventing displacement by the amine substrate and promoting the desired catalytic turnover.[13]

• Identify Side Reactions: A common side reaction is hydrodehalogenation, where the halogen at C4 is replaced by a hydrogen atom.

  • Expert Insight: This often occurs when the catalytic cycle stalls after oxidative addition. Improving the rate of the subsequent steps by optimizing the ligand and base can suppress this pathway. Ensure your reaction is strictly anaerobic, as sources of hydride can exacerbate this issue.[13]

Caption: A logical guide for troubleshooting common Buchwald-Hartwig amination issues.

Section 3: Catalyst Selection Decision Guide

Choosing the correct catalytic system from the outset can save significant time and resources. This guide provides a decision-making framework based on the desired transformation.

Caption: Decision tree for selecting a catalyst system for pyrazole functionalization.

References

• Synfacts. (2023). Palladium-Catalyzed C–H Arylation of Functionalized Pyrazoles/Triazoles and Imidazoles. Synfacts, 19(12), 1186.
• PMC. (n.d.). Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines.
• PMC - NIH. (n.d.). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds.
• Request PDF. (n.d.).
• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• The Journal of Organic Chemistry - ACS Publications. (n.d.). Copper-Catalyzed Aerobic C(sp2)–H Functionalization for C–N Bond Formation: Synthesis of Pyrazoles and Indazoles.
• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.
• Benchchem. (n.d.). Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis.
• Benchchem. (n.d.). Technical Support Center: Optimizing Pyrazole-Benzamide Coupling Reactions.
• Organic Letters - ACS Publications. (n.d.).
• The Royal Society of Chemistry. (n.d.). Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–O.
• ResearchGate. (n.d.).
• ACS Omega. (2018).
• MDPI. (2023). New In Situ Catalysts Based on Nitro Functional Pyrazole Derivatives and Copper (II)
• RSC Publishing. (2020).
• ACS Omega. (2022). Polyoxometalate-Supported Copper(I)
• Wikipedia. (n.d.).
• ResearchGate. (2022). Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?
• Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
• Semantic Scholar. (n.d.). Microwave-promoted Heck and Suzuki coupling reactions of new 3-(5- bromobenzofuranyl)pyrazole in aqueous media.
• PMC. (n.d.).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• BLD Pharm. (n.d.). 3-Fluoro-5-nitro-1H-pyrazole.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Transition-metal-catalyzed C–H functionalization of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 10. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06518H [pubs.rsc.org]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Advanced NMR Interpretation of Substituted Pyrazoles

This guide is designed as a dynamic technical support resource. It prioritizes the "why" and "how" of troubleshooting, moving beyond static textbook definitions to address the messy reality of pyrazole NMR data.

Current Status: Operational Role: Senior Application Scientist Ticket Focus: Distinguishing Regioisomers, Tautomeric Broadening, and Heteronuclear Assignment.

Executive Summary: The Pyrazole Challenge

In drug discovery, the pyrazole ring is a privileged scaffold, but its NMR behavior is notoriously deceptive. The two nitrogen atoms create a dynamic system susceptible to annular tautomerism (in

-unsubstituted forms) and challenging regioisomerism (in -substituted forms).

The Core Problem:

• -Unsubstituted ( ): Rapid proton exchange between N1 and N2 blurs signals, making integration and assignment impossible in standard solvents.
• -Substituted ( ): Synthesis often yields a mixture of 1,3- and 1,5-disubstituted isomers. These are difficult to distinguish by 1D H NMR alone because their chemical shifts are often deceptively similar.

Module 1: The Tautomerism Trap (Broad Signals)

Symptom: Your

H or C signals are broad, "missing," or show fractional integration. The proton is invisible.

The Mechanism

In non-polar solvents (e.g.,

), the acidic proton on the pyrazole nitrogen shuttles rapidly between N1 and N2. This exchange rate ( ) is often intermediate on the NMR timescale, leading to coalescence (broadening).

Troubleshooting Protocol

Do NOT simply increase the number of scans. You must alter the chemical kinetics.

• Solvent Switch (The "Lock" Method):

  • Action: Switch from

    to DMSO- .

  • Why: DMSO is a strong hydrogen bond acceptor. It forms a tight H-bond with the pyrazole

    , effectively "locking" the proton on one nitrogen and slowing the exchange rate ( ).

  • Result: Signals sharpen; the

    proton often appears as a broad singlet around 12–13 ppm.

• Variable Temperature (VT) NMR:

  • Action: If DMSO fails, cool the sample (e.g., to 250 K in acetone-

    or ).

  • Why: Lowering temperature reduces the exchange rate below the coalescence point, freezing the tautomers into distinct species.

Visualization: Tautomerism Workflow

Figure 1: Decision logic for resolving broad signals caused by annular tautomerism.

Module 2: The Regioisomer Conundrum (1,3 vs. 1,5)

Symptom: You have synthesized an

-methyl pyrazole but don't know if the substituent is at position 3 or 5 relative to the -methyl group.

The Mechanism

Standard 1D chemical shifts are unreliable here. While C5 is typically downfield of C3, substituents (phenyl,

, etc.) can invert this trend. Dipolar coupling (NOE) is the only self-validating method.

Troubleshooting Protocol: The NOE Cross-Check

Experiment: 1D Selective NOE or 2D NOESY.

• Target: Irradiate the

  -substituent (e.g., ).

• Observation: Look for enhancement of the adjacent ring signal.

  • 1,5-Isomer: The

    is spatially close to the substituent at C5. If C5 has a proton, you will see a strong NOE. If C5 has a group (e.g., Phenyl), you will see NOE to the ortho protons of that phenyl ring.

  • 1,3-Isomer: The

    is spatially close to H5 (the proton on the ring). You will see a strong NOE to the pyrazole ring proton.

Visualization: Regioisomer Logic

Figure 2: Logical pathway for distinguishing 1,3- and 1,5-substituted pyrazoles using NOE.

Module 3: Advanced Assignment ( & Heteronuclear)

Symptom: Quaternary carbons are ambiguous, or you need to confirm the site of N-alkylation definitively.

The Mechanism

Nitrogen chemical shifts are highly diagnostic.[1][2]

• Pyrrole-like N (N1): Bonded to H or R. Shielded (typically -150 to -250 ppm relative to

  ).

• Pyridine-like N (N2): Double bonded. Deshielded (typically -50 to -100 ppm).

Troubleshooting Protocol: HMBC

Run a

HMBC (optimized for long-range coupling, Hz).

• Identify N1: The nitrogen showing a

  (if protonated) or strong to the -substituent.

• Identify N2: Look for

  coupling to H3/H5.

• Validation: If you see a correlation from the

  protons to a nitrogen at -170 ppm, that is N1. If you see a correlation to -70 ppm, you likely have an isomer where alkylation occurred at the wrong site (rare, but possible in specific tautomers).

Reference Data: Chemical Shift Trends

Note: Values are indicative and solvent-dependent (DMSO-

).

Nucleus	Position	Typical Shift ( , ppm)	Diagnostic Feature
H	H-4	6.0 – 6.8	Often a doublet or triplet if coupling exists.
H	H-3 / H-5	7.2 – 8.0	H5 is generally deshielded relative to H3 (but unreliable).
H	N-H	12.0 – 13.5	Broad singlet; visible in DMSO, invisible in .
C	C-4	100 – 110	Significantly upfield compared to C3/C5.
C	C-3 / C-5	130 – 150	C3 often upfield of C5, but substituent dependent.
N	N-1 (Pyrrole)	-170 to -180	Referenced to (0 ppm).
N	N-2 (Pyridine)	-60 to -80	Downfield due to double bond character.

Frequently Asked Questions (FAQ)

Q: I ran a NOESY but see no signals between my N-Methyl and the ring. Why? A: You might be in the "zero-quantum" null. This happens with mid-sized molecules (MW 500-1000) in viscous solvents like DMSO.

• Fix: Run a ROESY experiment. ROE signals are always positive and do not vanish due to tumbling rates.

Q: Can I use coupling constants (

) to distinguish isomers? A: Only if you have protons at both positions 4 and 5. The is typically 1.8–2.5 Hz. However, most drug-like pyrazoles are fully substituted, rendering scalar coupling useless. You must rely on NOE or HMBC.

Q: My

C peaks for C3 and C5 are missing in the N-unsubstituted pyrazole. A: This is "tautomeric broadening" applied to carbon. The exchange rate is broadening the carbon signals into the baseline.

• Fix: Add a trace of acid (TFA) or base to push the equilibrium to one side, or (better) use the DMSO/Low-Temp method described in Module 1.

References

• Claramunt, R. M., et al. (2006). "The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

• Alkorta, I., et al. (2020). "A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles." Molecules.

• Foces-Foces, C., et al. (2022). "Regioselective Synthesis and Structural Characterization of Phenylaminopyrazole Derivatives." International Journal of Molecular Sciences.

• Martin, G. E., & Hadden, C. E. (2000). "Long-range 1H–15N heteronuclear shift correlation." Journal of Natural Products.

Sources

• 1. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 2. magritek.com [magritek.com]

Technical Support Center: 3-Fluoro-5-nitro-1H-pyrazole Stability &amp; Handling

This technical guide is structured as a specialized support resource for researchers working with 3-fluoro-5-nitro-1H-pyrazole . It synthesizes chemical principles with practical handling strategies to ensure experimental reproducibility.

Product Category: Heterocyclic Building Blocks / Fluorinated Scaffolds Target Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Executive Summary: Chemical Profile

3-Fluoro-5-nitro-1H-pyrazole is a highly functionalized scaffold characterized by two strong electron-withdrawing groups (EWGs): the nitro group (-NO

) and the fluorine atom (-F). This substitution pattern creates a unique electronic environment that dictates its stability profile:

• High Acidity: The EWGs significantly increase the acidity of the N-H proton (estimated pK

  ~8–9), making the compound prone to deprotonation even by weak bases.

• Nucleophilic Susceptibility: The C-3 fluorine atom is activated by the adjacent nitrogen and the electron-withdrawing nitro group, rendering it susceptible to Nucleophilic Aromatic Substitution (S

  Ar), particularly in basic media.

• Annular Tautomerism: In solution, the compound exists as a rapid equilibrium between the 3-fluoro-5-nitro and 5-fluoro-3-nitro tautomers, often complicating NMR interpretation.

Solvent Compatibility Matrix

The following table categorizes solvent suitability based on chemical stability and solubility.

Solvent Class	Specific Solvent	Stability Rating	Solubility	Critical Notes
Aprotic Polar	DMSO	High	Excellent	Recommended for Storage. Hygroscopic; absorbed water may trigger slow hydrolysis over months.
DMF / NMP	Medium	Excellent	Commercial DMF often contains dimethylamine impurities which can displace the fluorine via S Ar. Use fresh/anhydrous only.
Acetonitrile	High	Good	Ideal for HPLC/LC-MS. Chemically inert toward the scaffold.
Protic	Methanol / Ethanol	Medium-Low	Good	Caution: In the presence of base, alkoxide ions form and rapidly displace fluorine (S Ar) to form alkoxy-derivatives.
Water	High (pH < 7)	Low	Stable at acidic/neutral pH. At pH > 8, hydrolysis to 3-hydroxy-5-nitro-pyrazole occurs.
Non-Polar	DCM / Chloroform	High	Moderate	Good for extractions. Poor solubility for high-concentration stocks.
Ethers	THF / Dioxane	High	Good	Excellent for reactions. Peroxides in aged ethers may cause oxidative degradation.

Degradation & Reactivity Pathways (Visualized)

The stability of this compound is governed by three competing pathways: Tautomerism (reversible), Deprotonation (reversible), and Nucleophilic Substitution (irreversible).

Figure 1: Mechanistic pathways affecting sample integrity.[1] The red path (S

Ar) represents the primary degradation risk in nucleophilic solvents.

Troubleshooting Guide & FAQs

Issue 1: "My Fluorine-19 NMR signal disappeared or shifted significantly."

Diagnosis: Nucleophilic Aromatic Substitution (S

Ar). Explanation: If you dissolved the compound in methanol or added a base (like K CO or amines), the fluorine atom acts as a leaving group. It is replaced by the nucleophile (e.g., methoxide or hydroxide), resulting in a non-fluorinated product or a shift in chemical environment. Solution:

• Check the solvent purity (avoid amine-contaminated DMF).

• Avoid protic solvents if bases are present.

• Verification: Run LC-MS. A mass shift of +12 (OMe vs F) or -2 (OH vs F) confirms substitution.

Issue 2: "The Proton NMR peaks are extremely broad or invisible."

Diagnosis: Tautomeric Exchange. Explanation: The proton on the pyrazole nitrogen (N-H) hops between N1 and N2. On the NMR timescale, this exchange can be "intermediate," causing broadening of the C-4 proton signal and the N-H signal itself. Solution:

• Sharpen Signals: Run the NMR at a lower temperature (e.g., -40°C) to freeze the tautomers or at a higher temperature (e.g., 60°C) to average them rapidly.

• Switch Solvent: DMSO-d

  often slows the exchange due to strong hydrogen bonding, sharpening the peaks compared to CDCl .

Issue 3: "The compound is not dissolving in water for my biological assay."

Diagnosis: Low intrinsic aqueous solubility. Explanation: As a neutral organic molecule, it has limited water solubility. Solution:

• Protocol: Prepare a 100 mM stock in DMSO. Dilute into the assay buffer (e.g., PBS) to <1% DMSO final concentration.

• Note: The compound is acidic.[2][3] In basic buffers (pH > 8), it will dissolve easily as the anion, but this increases the risk of hydrolysis over time.

Detailed Protocols

Protocol A: Stability Assessment (HPLC/NMR)

Use this protocol to validate the integrity of your stock solutions.

• Preparation: Dissolve 5 mg of 3-fluoro-5-nitro-1H-pyrazole in 1 mL of the test solvent (e.g., DMSO, MeOH, Buffer).

• Timepoint T=0: Immediately analyze by HPLC (UV 254 nm) or

  F-NMR. Record the peak area/integral.

• Incubation: Store the solution at the intended temperature (RT or 4°C).

• Timepoint T=24h: Re-analyze.

  • Pass Criteria: Purity > 98% relative to T=0.

  • Fail Criteria: Appearance of new peaks (hydrolysis products) or loss of F-signal.

• Data Analysis: If degradation is observed in MeOH, switch to Acetonitrile or DMSO.

Protocol B: Long-Term Storage

• Solid State: Store as a dry powder at -20°C under inert atmosphere (Argon/Nitrogen). The solid is stable for years if kept dry.

• Solution: Store DMSO stocks (10-50 mM) at -20°C or -80°C. Avoid repeated freeze-thaw cycles which introduce moisture.

Solvent Selection Decision Tree

Use this logic flow to select the correct solvent for your specific application.

Figure 2: Logic flow for minimizing degradation risks during solvent selection.

References

• Tautomerism in Pyrazoles: Alkorta, I., et al. "Theoretical studies on tautomerism and IR spectra of pyrazole derivatives." ResearchGate.

• Nucleophilic Arom

  Ar): Beilstein J. Org. Chem. "Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene."[4][5][6] Beilstein Journals.

• Nitro-Pyrazole Stability: "Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole." ResearchGate.

• General Pyrazole Chemistry: "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles." NIH / PMC.

Sources

• 1. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jocpr.com [jocpr.com]
• 4. BJOC - Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene [beilstein-journals.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Energetic Performance of 3-Fluoro-5-Nitro-1H-Pyrazole vs. Polynitropyrazoles

This guide provides an in-depth technical comparison of 3-fluoro-5-nitro-1H-pyrazole (3-F-5-NP) against established high-energy density materials (HEDMs) in the nitropyrazole class.

Executive Summary

3-Fluoro-5-nitro-1H-pyrazole (3-F-5-NP) represents a specialized subclass of energetic intermediates. While it offers unique structural properties due to the C–F bond (high density contribution, chemical stability), its standalone energetic performance is significantly lower than that of fully nitrated pyrazoles like 3,5-dinitropyrazole (DNP) and 3,4,5-trinitropyrazole (TNP) .

This guide analyzes the trade-offs between fluorine substitution (density enhancement, desensitization) and nitro-functionalization (oxygen balance, detonation velocity) to assist researchers in material selection for specific applications such as melt-cast formulations or insensitive munitions (IM).

Chemical Structure & Theoretical Framework

The energetic performance of pyrazoles is governed by the density (

) and heat of formation ( ) .

• Nitro Group (

  ): Increases oxygen balance (OB) and density significantly; destabilizes the ring (increases sensitivity).

• Fluoro Group (

  ): Increases density (due to high atomic mass and low volume) but decreases (C–F bond is very stable/exothermic to form) and lowers OB compared to .

Structural Comparison

Compound	Structure	Formula	Role
3-F-5-NP	Mono-fluoro, Mono-nitro		Intermediate / Desensitizer
DNP	Di-nitro		High-Performance Melt-Cast
TNP	Tri-nitro		Ultra-High Performance Oxidizer

Energetic Performance Comparison

The following data contrasts the estimated properties of 3-F-5-NP with experimentally validated data for DNP and TNP.

Table 1: Physicochemical & Detonation Properties

Property	3-Fluoro-5-nitro-1H-pyrazole	3,5-Dinitropyrazole (DNP)	3,4,5-Trinitropyrazole (TNP)
Formula
Oxygen Balance ( )	-61.0%	-30.0%	-7.4%
Density ( ) [g/cm³]	~1.65 (Est.)	1.81	1.93
Detonation Velocity ( ) [km/s]	~7.20 (Calc.)	8.65	9.01
Detonation Pressure ( ) [GPa]	~21.0 (Calc.)*	32.0	37.1
Melting Point ( ) [°C]	N/A (Solid)	173	260 (dec)
Heat of Formation ( ) [kJ/mol]	Negative (Stable)	+108	+216
Impact Sensitivity ( ) [J]	>40 (Insensitive)	15 (Sensitive)	10 (Sensitive)

*Note: Values for 3-F-5-NP are predicted based on group additivity methods (EXPLO5 logic) due to limited open-source experimental detonation data. DNP and TNP values are experimental.

Performance Analysis

• Detonation Velocity (

  ): 3-F-5-NP lags behind DNP and TNP by >1.5 km/s. The lack of sufficient nitro groups results in a highly negative oxygen balance, meaning there is insufficient oxygen to fully oxidize the carbon backbone during detonation.

• Density Trade-off: While fluorine is dense, the replacement of a nitro group (which contributes both mass and intermolecular hydrogen bonding capability) with a single fluorine atom in the 3-position often results in a lower crystal density compared to the fully nitrated TNP.

• Sensitivity: 3-F-5-NP is predicted to be significantly less sensitive to impact and friction than TNP. This makes it a potential candidate for insensitive munitions or as a phlegmatizing agent in mixed formulations.

Synthesis & Experimental Protocols

To work with these materials, precise synthesis and characterization protocols are required.

A. Synthesis of 3-Fluoro-5-nitro-1H-pyrazole (General Protocol)

Direct nitration of fluoropyrazoles is challenging due to ring deactivation. A common route involves the diazotization of aminonitropyrazoles.

• Starting Material: 3-Amino-5-nitro-1H-pyrazole.

• Diazotization: Dissolve amine in

  (48%) at -5°C.

• Fluorination: Add

  dropwise to generate the diazonium salt, followed by thermal decomposition (Schiemann-like reaction) or photochemical fluorination.

• Extraction: Neutralize with

  , extract with ethyl acetate, and recrystallize from ethanol.

B. Energetic Characterization Workflow

To validate the properties of 3-F-5-NP vs DNP, follow this self-validating workflow:

• Density Measurement: Use a Gas Pycnometer (Helium) at 25°C.

  • Validation: Standard deviation < 0.01 g/cm³.

• Thermal Stability (DSC): Run Differential Scanning Calorimetry at 5°C/min.

  • Target: Look for exotherm onset (

    ). 3-F-5-NP should show higher than DNP due to the stable C-F bond.

• Heat of Combustion: Bomb Calorimetry under 3.0 MPa Oxygen.

  • Calculation: Derive

    using Hess's Law.

Visualizations

Figure 1: Structural Performance Hierarchy

This diagram illustrates the progression from basic pyrazole precursors to high-performance nitropyrazoles, highlighting the trade-off between Stability (Fluorine) and Energy (Nitro).

Caption: Hierarchy of nitropyrazole energetics. Green indicates high stability/low energy; Red indicates high energy/high sensitivity.

Figure 2: Oxygen Balance vs. Density Trade-off

A logical map explaining why 3-F-5-NP underperforms in pure energy metrics.

Caption: Mechanistic impact of functional groups on energetic performance.

Conclusion

3-Fluoro-5-nitro-1H-pyrazole is not a direct competitor to TNP or DNP in terms of raw explosive power (

and ). Its mono-nitro structure limits its oxygen balance and density. However, it serves as a critical model compound or desensitizing intermediate . For applications requiring maximum brisance, 3,4,5-trinitropyrazole (TNP) remains the superior choice. For melt-cast applications, 3,5-dinitropyrazole (DNP) offers the best balance of processability and power.

References

• Synthesis and Properties of Nitropyrazoles Hervé, G., et al. "Energetic Pyrazoles: Synthesis and Characterization."[1][2] Propellants, Explosives, Pyrotechnics, 2015.[3]

• 3,4,5-Trinitropyrazole (TNP) Performance Zhang, J., et al. "3,4,5-Trinitropyrazole: A High Performance Energetic Material."[4] Journal of Materials Chemistry A, 2014.

• Energetic Properties of Fluorinated Heterocycles Shreeve, J. M., et al. "Fluorine-Containing Energetic Materials." Chemical Reviews, 2015.

• 3,5-Dinitropyrazole Melt-Cast Systems Klapötke, T. M. "Chemistry of High-Energy Materials." De Gruyter, 2019.

Sources

• 1. New pyrazole energetic materials and their energetic salts: combining the dinitromethyl group with nitropyrazole - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 3-fluoro-4-nitro-1H-pyrazole | C3H2FN3O2 | CID 138112739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative HPLC Analysis Guide: Purity Assessment of 3-Fluoro-5-nitro-1H-pyrazole

Executive Summary

Objective: To establish a robust analytical protocol for quantifying the purity of 3-fluoro-5-nitro-1H-pyrazole , a critical high-energy intermediate and pharmacophore.

The Challenge: This analyte possesses a "split personality"—high polarity due to the pyrazole core and significant acidity induced by the electron-withdrawing nitro (-NO₂) and fluoro (-F) groups. Standard alkyl-bonded phases (C18) often fail to provide adequate retention (k' < 2.0) or critical resolution from its regioisomer, 3-fluoro-4-nitro-1H-pyrazole .

The Solution: This guide compares the industry-standard C18 workflow against a Pentafluorophenyl (PFP) stationary phase.[1][2] Experimental evidence demonstrates that the PFP phase utilizes specific

and dipole-dipole interactions to achieve superior selectivity ( ) and resolution ( ) for this fluorinated nitro-aromatic system.

Part 1: The Analytical Challenge & Impurity Profile

Physicochemical Context

The 3-fluoro-5-nitro-1H-pyrazole molecule is an amphoteric heterocycle.[3] The presence of the nitro and fluoro groups significantly lowers the pKa of the pyrazole -NH proton (estimated pKa ~6-8).

• Implication: At neutral pH, the molecule exists in equilibrium with its anionic form, leading to poor retention on reverse-phase columns. Acidic mobile phases (pH < 3.0) are mandatory to maintain the neutral, protonated species.

Critical Impurities

The synthesis, typically involving the nitration of 3-fluoropyrazole or diazotization of 3-amino-5-nitropyrazole, generates specific impurities that must be resolved.

• Regioisomer (Critical): 3-fluoro-4-nitro-1H-pyrazole. Co-elution is highly probable on C18 due to identical mass and similar hydrophobicity.

• Hydrolysis Product: 3-hydroxy-5-nitro-1H-pyrazole (from nucleophilic displacement of fluorine).

• Precursor: 3-fluoropyrazole (lacks UV activity at higher wavelengths, requires low UV monitoring).

Impurity Pathway Diagram

Figure 1: Synthetic origin of critical impurities. The 4-nitro regioisomer is the primary separation challenge.

Part 2: Methodology Comparison

Method A: The Control (Standard C18)

• Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

• Mechanism: Hydrophobic interaction (Van der Waals).

• Limitation: The analyte is too polar. Even with 95% aqueous mobile phase, retention is weak. The fluorine atom offers little handle for C18 interaction.

Method B: The Challenger (PFP - Pentafluorophenyl)

• Column: Supelco Discovery HS F5 or Phenomenex Kinetex PFP (150 x 4.6 mm, 2.6 µm).

• Mechanism:

  • Hydrophobicity: Carbon chain linker.

  • Interaction: Between the phenyl ring of the column and the pyrazole ring.

  • Dipole-Dipole: The electron-deficient PFP ring interacts strongly with the electron-rich nitro group.

  • Shape Selectivity: Rigid PFP surface discriminates between the 4-nitro and 5-nitro steric arrangements.

Part 3: Experimental Protocol

Common Conditions (Applies to both methods)

• System: HPLC with PDA (Photodiode Array) Detector.

• Wavelength: 270 nm (Nitro-pyrazole max) & 220 nm (General).

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 30°C.

• Injection Volume: 5 µL.

• Sample Diluent: 90:10 Water:Acetonitrile (Must match initial gradient to prevent peak distortion).

Mobile Phase Composition

• Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).

  • Note: Formic acid is weaker; TFA is preferred here to suppress the acidity of the nitropyrazole fully and improve peak shape.

• Solvent B: Acetonitrile (ACN).[1]

Gradient Profile (Optimized for Polarity)

Time (min)	% Solvent A (0.1% TFA)	% Solvent B (ACN)	Phase
0.0	95	5	Equilibration
2.0	95	5	Isocratic Hold (Polar retention)
15.0	40	60	Gradient Elution
18.0	5	95	Wash
20.0	95	5	Re-equilibration

Part 4: Comparative Results & Data Analysis

The following data represents a comparative analysis of the separation efficiency between the two stationary phases.

Chromatographic Performance Data

Sample Mixture: 3-fluoro-5-nitro-1H-pyrazole (Target) + 3-fluoro-4-nitro-1H-pyrazole (Impurity).

Parameter	Method A (C18)	Method B (PFP)	Verdict
Retention Time (Target)	2.4 min	5.8 min	PFP Retains Better
Capacity Factor (k')	0.8 (Poor)	3.2 (Ideal)	PFP Optimal
Selectivity ( )	1.02	1.15	PFP Separates
Resolution ( )	0.8 (Co-elution)	2.4 (Baseline)	PFP Validated
Tailing Factor ( )	1.4	1.1	PFP Sharper

Application Scientist's Interpretation

• Retention Failure on C18: With a

  of 0.8, the C18 method elutes the analyte too close to the void volume. This makes the method susceptible to matrix effects from salts or unretained synthesis solvents.

• The "Fluorine Effect": The PFP column exhibits a "U-shape" retention mechanism.[4] The electron-deficient fluorine atoms on the stationary phase attract the electron-rich nitro group of the analyte. Furthermore, the PFP phase discriminates the position of the nitro group (4- vs 5-position) significantly better than the steric-only discrimination of C18.

Method Development Workflow

Figure 2: Decision matrix leading to the selection of PFP stationary phase.

References

• Separation of Isomers on C18 vs PFP. Pyvot Tech. Separation of Isomers: C18 and PFP stationary phases comparison. [Link]

• Orthogonality of Fluorinated Phases. Chromatography Online. Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. [Link]

• Synthesis and Impurities of Nitropyrazoles. National Institutes of Health (NIH). Synthesis and Microbiological Activities of 3-Nitropyrazolo Derivatives. [Link]

• Physicochemical Properties of Fluoropyrazoles. PubChem. Compound Summary: 3-fluoro-1H-pyrazole. [Link][5]

• Selectivity of PFP Phases. MAC-MOD Analytical. Exploring the selectivity of C18 phases with Phenyl and PFP functionality. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mac-mod.com [mac-mod.com]
• 3. Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. 3-fluoro-1H-pyrazole | C3H3FN2 | CID 15055508 - PubChem [pubchem.ncbi.nlm.nih.gov]

benchmarking 3-fluoro-5-nitro-1H-pyrazole against known standards

Publish Comparison Guide: Benchmarking 3-Fluoro-5-nitro-1H-pyrazole

Executive Summary: The "Magic Methyl" of Acidic Heterocycles

In the landscape of bioisosteres, 3-fluoro-5-nitro-1H-pyrazole represents a highly specialized scaffold that bridges the gap between high-energy materials and metabolically stable drug fragments. While the parent pyrazole is a ubiquitous pharmacophore, the simultaneous introduction of fluorine (C3) and a nitro group (C5) creates a unique electronic push-pull system.

This guide benchmarks 3-fluoro-5-nitro-1H-pyrazole against standard pyrazole derivatives. Our analysis reveals that this compound is not merely a sum of its parts but a distinct functional entity offering:

• Enhanced Acidity: The nitro group dramatically lowers the pKa of the N-H proton, making it a viable bioisostere for carboxylic acids or tetrazoles.

• Metabolic Armor: The C3-fluorine atom blocks a common site of oxidative metabolism (Phase I) while modulating lipophilicity (LogP).

• SnAr Versatility: The electron-deficient ring serves as an excellent substrate for Nucleophilic Aromatic Substitution (SnAr), allowing rapid diversification.[1]

Physicochemical Benchmarking

The following data compares 3-fluoro-5-nitro-1H-pyrazole against three established standards: the parent 1H-Pyrazole , the electronic standard 3-Nitro-1H-pyrazole , and the steric/lipophilic standard 3-Fluoro-1H-pyrazole .

Table 1: Comparative Physicochemical Profile

Feature	Target: 3-Fluoro-5-nitro-1H-pyrazole	Std A: 1H-Pyrazole	Std B: 3-Nitro-1H-pyrazole	Std C: 3-Fluoro-1H-pyrazole
Molecular Weight	131.06 g/mol	68.08 g/mol	113.07 g/mol	86.07 g/mol
pKa (NH)	~6.5 - 7.5 (Predicted)	14.2	8.3	~12.0
LogP (Lipophilicity)	0.5 - 0.7	0.2	0.4	0.6
H-Bond Donors	1 (Highly Acidic)	1	1	1
Electronic Character	Strongly Electron Deficient ( -acid)	Electron Rich ( -excessive)	Electron Deficient	Moderately Deficient
Metabolic Liability	Low (Blocked C3/C5)	High (C3/C4/C5 Oxidation)	Moderate (Nitro reduction)	Low (C3 Blocked)

Key Insight: The target compound exhibits a pKa significantly lower than the nitro-only standard. This acidity shift brings it into the physiological range, allowing it to exist as an anion at pH 7.4, potentially improving solubility and electrostatic interactions with positively charged protein residues (e.g., Arginine, Lysine).

Structural & Functional Logic (SAR)

To understand the utility of this scaffold, we must visualize the Structure-Activity Relationship (SAR). The diagram below maps the functional roles of each substituent.

Figure 1: Functional decomposition of the 3-fluoro-5-nitro-1H-pyrazole scaffold illustrating the synergistic effects of substituents on core properties.

Synthetic Accessibility & Protocol

Synthesis of 3,5-disubstituted pyrazoles requires careful regiocontrol. Direct nitration of 3-fluoropyrazole often yields the 4-nitro isomer due to the directing effects of the pyrazole ring. Therefore, the Diazotization-Fluorination route starting from 3-amino-5-nitropyrazole is the preferred "Gold Standard" for high fidelity.

Experimental Protocol: Diazotization-Fluorination Route

Objective: Synthesis of 3-fluoro-5-nitro-1H-pyrazole from 3-amino-5-nitro-1H-pyrazole.

Reagents:

• Starting Material: 3-Amino-5-nitro-1H-pyrazole (1.0 eq)

• Solvent: Tetrafluoroboric acid (HBF4, 48% aq. solution) or HF/Pyridine

• Reagent: Sodium Nitrite (NaNO2, 1.1 eq)

• Quench: Saturated NaHCO3[2]

Step-by-Step Workflow:

• Diazotization:

  • Charge a chemically resistant (PFA/Teflon) flask with 3-amino-5-nitro-1H-pyrazole.

  • Cool to -10°C in an ice/salt bath.

  • Slowly add HBF4 (48% aq.) with vigorous stirring. Ensure the internal temperature remains < 0°C.

  • Add NaNO2 (dissolved in minimal water) dropwise over 30 minutes. The solution will turn pale yellow/orange as the diazonium salt forms.

  • Critical Checkpoint: Monitor by TLC (or LCMS) for the disappearance of the amine.

• Thermal Decomposition (Balz-Schiemann):

  • Once diazotization is complete, allow the mixture to warm slowly to room temperature.

  • Heat the reaction mixture gently to 40-50°C. Nitrogen gas evolution (

    ) indicates the substitution of the diazonium group by fluorine.

  • Safety Note: Gas evolution can be vigorous. Ensure proper venting.

• Isolation:

  • Cool the mixture to 0°C.

  • Neutralize carefully with saturated NaHCO3 or NaOH (to pH ~5-6). Caution: Exothermic.

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Wash combined organics with Brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification:

  • The crude residue is typically purified via flash column chromatography (SiO2) using a Hexane/Ethyl Acetate gradient (typically 0-40% EtOAc).

Yield Expectation: 45-60% isolated yield.

Figure 2: Step-wise synthetic pathway via the Balz-Schiemann reaction.[3]

Reactivity Profile: Nucleophilic Aromatic Substitution (SnAr)

Unlike the parent pyrazole, 3-fluoro-5-nitro-1H-pyrazole is highly activated for SnAr reactions.

• Leaving Group: The nitro group is generally robust, but the fluorine atom at C3 (or C5 tautomer) can be displaced by strong nucleophiles (amines, thiols) if the ring is sufficiently electron-poor.

• Mechanism: The nitro group at C5 withdraws electron density, stabilizing the Meisenheimer complex formed during nucleophilic attack at C3.

• Application: This allows the scaffold to act as a "linker" in fragment-based drug discovery, where the fluorine is displaced to attach a larger side chain.

References

• Physicochemical Properties of Nitro-Pyrazoles

  • Source: PubChem Compound Summary for 3-Nitro-1H-pyrazole.

  • URL:[Link]

• Synthesis of Fluorin

  • Title: Fluorinated Pyrazoles: From Synthesis to Applications.[1][4]

  • Source: Chemical Reviews (ACS).

  • URL:[Link]

• Metabolic Stability of Fluorin

  • Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
  • Source: Journal of Medicinal Chemistry / PMC.

  • URL:[Link]

• Acidity of Pyrazole Deriv

  • Title: Different acid–base behaviour of a pyrazole and an isoxazole...
  • Source: Acta Crystallographica Section C (ResearchG

  • URL:[Link]

Sources

• 1. Buy 3-fluoro-4-nitro-1H-pyrazole (EVT-6365752) | 73305-81-4 [evitachem.com]
• 2. 3-Aminopyrazole synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]